4'-O-methylnyasol

• CAS: 79004-25-4

Core Science & Biosynthesis

The Natural Origin of 4'-O-methylnyasol: A Technical Guide for Researchers

Authored For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural source of 4'-O-methylnyasol, a phenolic compound of interest for its potential therapeutic applications. This document outlines the primary plant source, summarizes relevant quantitative data from solvent extraction, provides a generalized experimental protocol for isolation, and visualizes the extraction and purification workflow.

Primary Natural Source: Anemarrhena asphodeloides

4'-O-methylnyasol has been identified as a natural constituent isolated from the rhizomes of Anemarrhena asphodeloides Bunge. This plant, belonging to the Asparagaceae family, is a perennial herb used in traditional medicine. The rhizomes of A. asphodeloides are known to be a rich source of various bioactive compounds, including other phenolic compounds structurally related to 4'-O-methylnyasol, such as nyasol. Research has confirmed the presence of 4'-O-methylnyasol in this plant, highlighting it as the definitive natural source for the isolation of this compound.

Quantitative Data on Solvent Extraction of Anemarrhena asphodeloides Rhizomes

Extraction Solvent	Yield (%)	Total Phenol Content (mg GAE/g extract)	Total Flavonoid Content (mg QE/g extract)
n-Hexane	1.5 ± 0.1	10.1 ± 0.4	5.2 ± 0.3
Dichloromethane	1.2 ± 0.1	15.2 ± 0.6	8.1 ± 0.4
Chloroform	1.8 ± 0.2	12.3 ± 0.5	6.5 ± 0.3
Ethyl Acetate	2.5 ± 0.2	35.4 ± 1.2	18.9 ± 0.8
Acetone	3.1 ± 0.3	42.1 ± 1.5	22.6 ± 1.1
Methanol	10.5 ± 0.8	28.7 ± 1.1	15.3 ± 0.7
Ethanol	8.7 ± 0.6	31.5 ± 1.3	16.8 ± 0.8
Water	5.4 ± 0.4	20.1 ± 0.9	10.7 ± 0.5

GAE: Gallic Acid Equivalents; QE: Quercetin Equivalents. Data is presented as mean ± standard deviation.

Generalized Experimental Protocol for Isolation of Phenolic Compounds from Anemarrhena asphodeloides

The following is a generalized protocol for the extraction and isolation of phenolic compounds, including 4'-O-methylnyasol, from the rhizomes of Anemarrhena asphodeloides. This protocol is a composite based on methodologies reported for the isolation of structurally similar compounds from this plant source.

1. Plant Material and Extraction:

• Dried rhizomes of Anemarrhena asphodeloides are pulverized into a fine powder.

• The powdered rhizomes are extracted with methanol at room temperature for a period of 3 to 7 days. The extraction is typically repeated three times to ensure exhaustive extraction of the plant material.

• The methanolic extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

2. Solvent Partitioning:

• The crude methanolic extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

• The resulting fractions are concentrated under reduced pressure. The ethyl acetate fraction is often enriched with phenolic compounds.

3. Chromatographic Purification:

• Column Chromatography: The ethyl acetate fraction is subjected to column chromatography over silica gel. The column is eluted with a gradient solvent system, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate and/or methanol. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Medium Pressure Liquid Chromatography (MPLC): Fractions containing the compounds of interest may be further purified using MPLC on a reversed-phase C18 column with a gradient of methanol in water as the mobile phase.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): Final purification to obtain highly pure 4'-O-methylnyasol is achieved by preparative HPLC on a C18 column, using an isocratic or gradient elution with a mobile phase such as methanol and water.

4. Structure Elucidation:

• The structure of the isolated pure compound is confirmed using spectroscopic techniques, including:

  • Mass Spectrometry (MS): To determine the molecular weight and molecular formula.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, COSY, HSQC, and HMBC experiments to elucidate the detailed chemical structure.

Figure 1. Generalized workflow for the isolation of 4'-O-methylnyasol.

Biological Activity

Preliminary research has indicated that 4'-O-methylnyasol exhibits antiviral activity, specifically against the Respiratory Syncytial Virus (RSV). However, the precise mechanism of action and the specific cellular signaling pathways modulated by this compound have not yet been elucidated and remain an area for future investigation. The availability of pure 4'-O-methylnyasol through isolation from its natural source is critical for enabling such mechanistic studies and exploring its full therapeutic potential.

The Discovery and Isolation of 4'-O-methylnyasol from Magnolia officinalis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-O-methylnyasol, also known as 4-O-methylhonokiol, is a lipophilic neolignan biphenolic compound found in the bark of Magnolia officinalis.[1] This compound has garnered significant interest within the scientific community due to its diverse and promising pharmacological activities. Preclinical studies have demonstrated its potential as an anxiolytic, anti-inflammatory, and neuroprotective agent.[2][3] The bark of Magnolia officinalis has been a staple in traditional Chinese and Japanese medicine for centuries, used to treat a variety of ailments including anxiety, gastrointestinal disorders, and stroke.[4] Modern phytochemical investigations have identified 4'-O-methylnyasol as one of the key bioactive constituents responsible for these therapeutic effects. This technical guide provides an in-depth overview of the discovery, isolation, and biological activities of 4'-O-methylnyasol, with a focus on practical methodologies for its extraction and purification from Magnolia officinalis.

Quantitative Data

The concentration of 4'-O-methylnyasol in Magnolia officinalis can vary depending on factors such as the geographical origin, age of the plant, and the extraction method employed. The following table summarizes quantitative data reported in the literature.

Parameter	Value	Source
Concentration in M. officinalis bark	21.021 mg/g	[5]
Content in 95% ethanol extract	10.2%	[6][7]
Purity after silica gel chromatography	>95.45%	[6][7]
IC50 for LPS-induced NO generation	9.8 µM	[8]

Experimental Protocols

Protocol 1: Extraction and Isolation of 4'-O-methylnyasol

This protocol details a common method for the extraction and isolation of 4'-O-methylnyasol from the dried bark of Magnolia officinalis.

1. Plant Material Preparation:

• Obtain dried bark of Magnolia officinalis.

• Grind the bark into a coarse powder (approximately 20-40 mesh).

2. Extraction:

• Macerate the powdered bark in 95% (v/v) ethanol at a solid-to-liquid ratio of 1:10 (w/v) at room temperature for 72 hours.

• Perform the extraction twice to ensure maximum yield.

• Filter the combined ethanolic extracts through Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a viscous crude extract.

3. Liquid-Liquid Partitioning:

• Suspend the crude extract in deionized water.

• Perform sequential partitioning with n-hexane, ethyl acetate, and n-butanol. 4'-O-methylnyasol will predominantly partition into the n-hexane and ethyl acetate fractions.

4. Chromatographic Purification:

• Concentrate the n-hexane and ethyl acetate fractions to dryness.

• Subject the residue to silica gel column chromatography (100-200 mesh).

• Elute the column with a gradient of n-hexane and ethyl acetate, starting with a high concentration of n-hexane and gradually increasing the polarity with ethyl acetate. A common starting gradient is n-hexane:ethyl acetate (9:1).[6]

• Collect fractions and monitor by thin-layer chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate 8:2) and visualizing under UV light (254 nm).

• Combine fractions containing 4'-O-methylnyasol.

• For higher purity, a second chromatographic step using preparative high-performance liquid chromatography (HPLC) can be employed. A C18 column with a mobile phase of methanol and water is often used.[4]

5. Characterization:

• Confirm the identity and purity of the isolated 4'-O-methylnyasol using spectroscopic techniques such as Nuclear Magnetic Resonance (¹H-NMR and ¹³C-NMR) and Mass Spectrometry (MS).

Protocol 2: High-Performance Liquid Chromatography (HPLC) Analysis

This protocol outlines a method for the analytical quantification of 4'-O-methylnyasol in extracts.

• Instrument: High-Performance Liquid Chromatography system with a UV detector.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of methanol and water is commonly used.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 294 nm.

• Standard Preparation: Prepare a stock solution of purified 4'-O-methylnyasol of known concentration in methanol. Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Dissolve a known weight of the extract in methanol, filter through a 0.45 µm syringe filter, and inject into the HPLC system.

• Quantification: Compare the peak area of 4'-O-methylnyasol in the sample chromatogram to the calibration curve to determine its concentration.

Signaling Pathways and Mechanisms of Action

4'-O-methylnyasol exerts its biological effects by modulating several key signaling pathways.

Anti-inflammatory Activity via NF-κB Inhibition

4'-O-methylnyasol has demonstrated potent anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.[8] In response to inflammatory stimuli such as lipopolysaccharide (LPS), NF-κB is activated, leading to the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). 4'-O-methylnyasol inhibits the translocation of the p50 and p65 subunits of NF-κB into the nucleus, thereby downregulating the expression of these inflammatory mediators.[8]

Caption: NF-κB signaling pathway inhibition by 4'-O-methylnyasol.

Anxiolytic Effects via Enhancement of GABAergic Transmission

The anxiolytic-like effects of 4'-O-methylnyasol are mediated through the enhancement of GABAergic transmission.[2] Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system. 4'-O-methylnyasol potentiates the action of GABA at GABA-A receptors, leading to an increased influx of chloride ions into neurons.[2] This hyperpolarizes the neuron, making it less likely to fire an action potential, resulting in a calming effect.

Caption: Enhancement of GABAergic transmission by 4'-O-methylnyasol.

Neuroprotective Effects via ERK Pathway Modulation

4'-O-methylnyasol has also been shown to exert neuroprotective effects by modulating the extracellular signal-regulated kinase (ERK) pathway.[3][9] In certain neurodegenerative models, the overexpression or sustained activation of ERK can contribute to neuronal damage. 4'-O-methylnyasol has been found to inhibit the activation of ERK, thereby protecting neurons from apoptosis and reducing oxidative damage.[3][9]

Caption: Modulation of the ERK pathway by 4'-O-methylnyasol.

Conclusion

4'-O-methylnyasol, a bioactive neolignan from Magnolia officinalis, presents a compelling profile for further investigation and development. Its multifaceted pharmacological activities, including anti-inflammatory, anxiolytic, and neuroprotective effects, are rooted in its ability to modulate key signaling pathways. The methodologies outlined in this guide provide a framework for the consistent isolation and quantification of this promising natural product, facilitating continued research into its therapeutic potential. As our understanding of its mechanisms of action deepens, 4'-O-methylnyasol may emerge as a valuable lead compound in the development of novel therapeutics for a range of clinical applications.

References

• 1. 4-O-Methylhonokiol - Wikipedia [en.wikipedia.org]
• 2. Anxiolytic-like effects of 4-O-methylhonokiol isolated from Magnolia officinalis through enhancement of GABAergic transmission and chloride influx - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. The Magnolia Bioactive Constituent 4-O-Methylhonokiol Protects against High-Fat Diet-Induced Obesity and Systemic Insulin Resistance in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Magnolia Bioactive Constituent 4-O-Methylhonokiol Prevents the Impairment of Cardiac Insulin Signaling and the Cardiac Pathogenesis in High-Fat Diet-Induced Obese Mice [ijbs.com]
• 8. Anti-inflammatory effect of 4-O-methylhonokiol, compound isolated from Magnolia officinalis through inhibition of NF-kappaB [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4-O-Methylhonokiol attenuates memory impairment in presenilin 2 mutant mice through reduction of oxidative damage and inactivation of astrocytes and the ERK pathway [alzped.nia.nih.gov]

An In-depth Technical Guide on the Biosynthesis of 4'-O-methylnyasol in Plants

Audience: Researchers, scientists, and drug development professionals.

Abstract: 4'-O-methylnyasol, a norlignan found in the rhizomes of Anemarrhena asphodeloides, has garnered interest for its potential biological activities. The elucidation of its biosynthetic pathway is crucial for understanding its production in plants and for enabling biotechnological production platforms. This technical guide provides a comprehensive overview of the current understanding of the biosynthesis of 4'-O-methylnyasol, based on the established principles of phenylpropanoid and norlignan metabolism. Due to the absence of a fully characterized pathway in the scientific literature, this guide presents a hypothetical pathway, highlighting the key enzymatic steps that are likely involved. Furthermore, this document details relevant experimental protocols for pathway elucidation and presents available quantitative data from related pathways to provide a framework for future research.

Proposed Biosynthetic Pathway of 4'-O-methylnyasol

The biosynthesis of 4'-O-methylnyasol is believed to originate from the general phenylpropanoid pathway, which is responsible for the production of a vast array of secondary metabolites in plants, including lignin and flavonoids.[1] The pathway proceeds through the formation of monolignols, which then undergo oxidative coupling and subsequent modifications to form the characteristic norlignan scaffold.

Core Phenylpropanoid Pathway and Monolignol Biosynthesis

The initial steps of the pathway are well-established and involve the conversion of the amino acid L-phenylalanine to monolignols, primarily coniferyl alcohol in the context of lignan and norlignan biosynthesis.

• L-Phenylalanine is deaminated by Phenylalanine Ammonia-Lyase (PAL) to yield cinnamic acid .

• Cinnamate-4-hydroxylase (C4H) , a cytochrome P450 enzyme, hydroxylates cinnamic acid to form p-coumaric acid .

• 4-Coumarate:CoA Ligase (4CL) activates p-coumaric acid to its corresponding thioester, p-coumaroyl-CoA .

• A series of hydroxylation, methylation, and reduction steps, catalyzed by enzymes such as Caffeoyl-CoA O-methyltransferase (CCoAOMT) , Cinnamoyl-CoA Reductase (CCR) , and Cinnamyl Alcohol Dehydrogenase (CAD) , convert p-coumaroyl-CoA to coniferyl alcohol .

Oxidative Coupling and Formation of the Norlignan Scaffold

This phase of the pathway involves the dimerization of monolignols and the key rearrangement that defines the norlignan structure.

• Oxidative Coupling of Coniferyl Alcohol: Two molecules of coniferyl alcohol undergo oxidative coupling to form a lignan intermediate, such as pinoresinol. This reaction is typically catalyzed by laccases or peroxidases , with the stereochemistry often controlled by dirigent proteins (DPs) .[2]

• Hypothesized Decarboxylative Rearrangement: The C6-C3–C3-C6 skeleton of the lignan intermediate is proposed to undergo a decarboxylative rearrangement to form the C6-C5-C6 norlignan backbone. The precise substrate and the enzyme catalyzing this critical step in nyasol biosynthesis are currently unknown and represent a key area for future research.

• Formation of Nyasol: A series of uncharacterized enzymatic steps, likely involving reductions and/or oxidations, are presumed to convert the norlignan intermediate into nyasol . Nyasol has been isolated from Anemarrhena asphodeloides and is the direct precursor to its methylated form.[3][4]

Final Methylation Step

The terminal step in the biosynthesis of 4'-O-methylnyasol is the methylation of nyasol.

• O-Methylation of Nyasol: The hydroxyl group at the 4'-position of nyasol is methylated by an S-adenosyl-L-methionine (SAM)-dependent O-methyltransferase (OMT) to yield 4'-O-methylnyasol .[5] The specific OMT responsible for this reaction in Anemarrhena asphodeloides has not yet been identified.

Visualization of the Proposed Biosynthetic Pathway and Experimental Workflows

Caption: Proposed biosynthetic pathway of 4'-O-methylnyasol from L-phenylalanine.

Caption: General experimental workflow for the elucidation of a plant natural product biosynthetic pathway.

Quantitative Data from Related Pathways

While specific quantitative data for the 4'-O-methylnyasol pathway is not available, the following table summarizes representative data from related phenylpropanoid and lignan biosynthetic pathways to provide a contextual basis for future studies.

Metabolite/Enzyme	Plant/System	Concentration/Activity	Method	Reference
Phenylpropanoids & Lignans	Lancea tibetica	0.1 - 0.5 µg/mL (LOD/LOQ)	HPLC-UV	[6]
Phenylpropanoid Amides	Solanum melongena	Variable based on plant part	LC-DAD-IT-TOF-MS	[7]
Laccase Activity	Trametes versicolor	Units/mL	Spectrophotometry (Syringaldazine)
O-Methyltransferase (VvROMT)	Vitis vinifera	Varies with substrate	HPLC	[8]

Detailed Experimental Protocols

The elucidation of the 4'-O-methylnyasol biosynthetic pathway will require a combination of techniques. Below are detailed protocols for key experiments that would be central to this effort.

Stable Isotope Feeding Studies for Pathway Elucidation

This method is used to trace the incorporation of labeled precursors into downstream metabolites, providing direct evidence for the metabolic pathway.[9][10][11]

Objective: To determine if L-phenylalanine is a precursor for 4'-O-methylnyasol in Anemarrhena asphodeloides.

Materials:

• Anemarrhena asphodeloides plantlets or rhizome tissue cultures.

• Uniformly labeled ¹³C-L-phenylalanine (¹³C₉, ⁹⁹%).

• Murashige and Skoog (MS) medium or appropriate culture medium.

• Liquid chromatography-mass spectrometry (LC-MS) system.

• Solvents for extraction (e.g., methanol, ethyl acetate).

Protocol:

• Preparation of Labeled Medium: Prepare the plant culture medium and supplement it with a known concentration of ¹³C-L-phenylalanine. A typical starting concentration is 1 mM.

• Feeding: Aseptically transfer A. asphodeloides plantlets or tissue cultures to the labeled medium.

• Incubation: Culture the plant material for a defined period (e.g., 24, 48, 72 hours) under standard growth conditions.

• Harvesting and Extraction: Harvest the plant tissue, wash thoroughly with unlabeled medium to remove excess precursor, and then freeze in liquid nitrogen. Grind the frozen tissue to a fine powder and extract the metabolites using a suitable solvent system (e.g., 80% methanol).

• LC-MS Analysis: Analyze the crude extract using a high-resolution LC-MS system. Monitor for the mass of unlabeled 4'-O-methylnyasol and the expected mass of ¹³C-labeled 4'-O-methylnyasol. The incorporation of ¹³C atoms from the precursor will result in a predictable mass shift.

• Data Analysis: Compare the mass spectra of samples fed with labeled and unlabeled precursors to confirm the incorporation of ¹³C. The pattern of labeling can provide insights into the biosynthetic route.

Enzyme Assay for Oxidative Coupling (Laccase)

This protocol is for determining the activity of laccases, which are candidate enzymes for the oxidative coupling of monolignols.

Objective: To measure laccase activity in protein extracts from Anemarrhena asphodeloides.

Materials:

• Crude protein extract from A. asphodeloides rhizomes.

• 100 mM Potassium Phosphate buffer, pH 6.5.

• 0.216 mM Syringaldazine in absolute methanol.

• Spectrophotometer.

Protocol:

• Reaction Mixture Preparation: In a 3 mL cuvette, prepare a reaction mixture containing 2.20 mL of potassium phosphate buffer.

• Enzyme Addition: Add a specific volume of the plant protein extract (e.g., 0.50 mL) to the buffer.

• Equilibration: Incubate the mixture at 30 °C for 5 minutes to allow for temperature equilibration.

• Initiation of Reaction: Add 0.30 mL of the syringaldazine solution to the cuvette, mix by inversion, and immediately start monitoring the absorbance.

• Spectrophotometric Measurement: Record the increase in absorbance at 530 nm for approximately 10 minutes. The oxidation of syringaldazine by laccase produces a colored product.

• Calculation of Activity: Calculate the rate of change in absorbance per minute (ΔA₅₃₀/min) from the linear portion of the curve. One unit of laccase activity is defined as the amount of enzyme that produces a ΔA₅₃₀ of 0.001 per minute under the specified conditions.

Heterologous Expression and Characterization of a Candidate O-Methyltransferase

This protocol describes the expression of a candidate OMT gene in E. coli and the subsequent characterization of the recombinant enzyme's activity.[8][12][13]

Objective: To confirm the function of a candidate OMT from A. asphodeloides in the methylation of nyasol.

Materials:

• Candidate OMT cDNA cloned into a pET expression vector (e.g., pET28a(+)).

• E. coli BL21(DE3) expression host.

• Luria-Bertani (LB) medium with appropriate antibiotics.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• His-tag affinity chromatography column and buffers for protein purification.

• Nyasol (substrate).

• S-adenosyl-L-methionine (SAM) (methyl donor).

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 7.5, 10 mM MgCl₂).

• HPLC system for product analysis.

Protocol:

• Gene Cloning: Clone the full-length coding sequence of the candidate OMT into the pET vector.

• Transformation: Transform the recombinant plasmid into E. coli BL21(DE3) cells.

• Protein Expression: Grow the transformed E. coli in LB medium at 37 °C to an OD₆₀₀ of 0.6-0.8. Induce protein expression by adding IPTG (e.g., to a final concentration of 0.5 mM) and continue to culture at a lower temperature (e.g., 18-25 °C) for several hours or overnight.

• Protein Purification: Harvest the cells by centrifugation, lyse them, and purify the recombinant His-tagged OMT using affinity chromatography.

• Enzyme Assay:

  • Set up a reaction mixture containing the reaction buffer, a known concentration of nyasol, SAM, and the purified recombinant OMT.

  • Incubate the reaction at an optimal temperature (e.g., 30 °C) for a specific time (e.g., 1 hour).

  • Stop the reaction by adding an acid (e.g., HCl) or by extracting the product with an organic solvent (e.g., ethyl acetate).

• Product Analysis: Analyze the reaction products by HPLC, comparing the retention time and UV spectrum with an authentic standard of 4'-O-methylnyasol. The formation of the product confirms the enzymatic activity.

Conclusion and Future Directions

The biosynthesis of 4'-O-methylnyasol in plants is a fascinating example of the metabolic diversification that arises from the core phenylpropanoid pathway. While a definitive pathway has yet to be fully elucidated, the proposed route involving monolignol coupling, a key decarboxylative rearrangement, and final O-methylation provides a solid framework for future research. The experimental protocols detailed in this guide offer a roadmap for researchers to identify and characterize the specific enzymes and intermediates involved. A complete understanding of this pathway will not only advance our knowledge of plant secondary metabolism but also open up possibilities for the sustainable production of 4'-O-methylnyasol and related bioactive norlignans through metabolic engineering and synthetic biology approaches.

References

• 1. Phenylpropanoids metabolism: recent insight into stress tolerance and plant development cues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Nor-Lignans: Occurrence in Plants and Biological Activities—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure, function, and evolution of plant O-methyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative determination of 10 phenylpropanoid and lignan compounds in Lancea tibetica by high-performance liquid chromatography with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization and quantitative analysis of phenylpropanoid amides in eggplant (Solanum melongena L.) by high performance liquid chromatography coupled with diode array detection and hybrid ion trap time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rational Design of Resveratrol O-methyltransferase for the Production of Pinostilbene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stable Isotope Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. maxapress.com [maxapress.com]
• 13. Heterelogous Expression of Plant Genes - PMC [pmc.ncbi.nlm.nih.gov]

Physical and chemical properties of 4'-O-methylnyasol

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of 4'-O-methylnyasol. Due to the limited availability of direct experimental data for this specific compound, this guide also incorporates information on its parent compound, nyasol (cis-hinokiresinol), to infer potential characteristics and biological activities. All quantitative data is presented in structured tables, and detailed experimental methodologies are provided where available or inferred from related compounds.

Chemical and Physical Properties

4'-O-methylnyasol is the 4'-O-methylated derivative of nyasol, a naturally occurring lignan. While specific experimental data for 4'-O-methylnyasol is scarce, the properties of its parent compound, nyasol, provide a foundational understanding.

Table 1: Physical and Chemical Properties of Nyasol and 4'-O-methylnyasol

Property	Nyasol (cis-hinokiresinol)	4'-O-methylnyasol (Predicted/Inferred)
Molecular Formula	C₁₇H₁₆O₂	C₁₈H₁₈O₂
Molecular Weight	252.31 g/mol	266.33 g/mol
Appearance	-	Likely a solid or oil
Solubility	-	Expected to have increased solubility in organic solvents compared to nyasol
Melting Point	-	-
Boiling Point	-	-
LogP	-	Expected to be higher than nyasol

Note: Properties for 4'-O-methylnyasol are predicted based on its chemical structure and comparison to the parent compound, nyasol. Dashes (-) indicate data not found in the searched literature.

Experimental Protocols

Isolation of Nyasol and 4'-O-methylnyasol

Nyasol and its derivatives, including 4'-O-methylnyasol, have been isolated from the rhizomes of Anemarrhena asphodeloides. A general workflow for the isolation of these compounds is depicted below.

Caption: General workflow for the isolation of nyasol and its derivatives.

Synthesis of 4'-O-methylnyasol

While a specific protocol for the synthesis of 4'-O-methylnyasol was not found, a plausible method can be inferred from general O-methylation techniques for phenolic compounds. One such environmentally friendly method involves the use of dimethyl carbonate (DMC).

Plausible Synthetic Protocol for 4'-O-methylnyasol from Nyasol:

• Dissolution: Dissolve nyasol (1 equivalent) in an excess of dimethyl carbonate (DMC), which acts as both the solvent and methylating agent.

• Base Addition: Add a stoichiometric amount of a non-nucleophilic base, such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), to the solution.

• Reaction: Heat the mixture to reflux (approximately 90 °C) with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, evaporate the solvent under reduced pressure. The residue can be redissolved in an organic solvent like ethyl acetate and washed with a dilute acid (e.g., 1N HCl) to remove the base.

• Purification: The crude product can be purified using column chromatography on silica gel to yield 4'-O-methylnyasol.

Biological Activity and Signaling Pathways

Direct studies on the biological activity of 4'-O-methylnyasol are limited. However, its parent compound, nyasol, has demonstrated several significant biological effects. It is hypothesized that 4'-O-methylnyasol may exhibit similar, though potentially modulated, activities.

Table 2: Reported Biological Activities of Nyasol

Activity	Description	Reference
Antiviral	Identified as an active principle against Respiratory Syncytial Virus (RSV).[1]	[1]
Anti-inflammatory	Suppresses neuroinflammatory responses by inhibiting I-κB degradation in LPS-stimulated microglial cells.	-
Antifungal	Shows activity against certain fungal strains.	-
Antibacterial	Exhibits activity against various bacteria.	-
Antileishmanial	Demonstrates activity against Leishmania.	-
Hyaluronidase Inhibition	Acts as an inhibitor of the hyaluronidase enzyme.	-

Anti-inflammatory Signaling Pathway of Nyasol

Nyasol has been shown to exert its anti-inflammatory effects by interfering with the NF-κB signaling pathway. In lipopolysaccharide (LPS)-stimulated microglial cells, nyasol suppresses the degradation of I-κB, which is an inhibitory protein of NF-κB. This action prevents the translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-inflammatory genes.

Caption: Nyasol's inhibition of the NF-κB signaling pathway.

Conclusion

4'-O-methylnyasol is a naturally occurring derivative of nyasol with potential for various biological activities, likely mirroring those of its parent compound, including antiviral and anti-inflammatory effects. While direct experimental data for 4'-O-methylnyasol is currently limited, this guide provides a foundational understanding based on the known properties of nyasol and general chemical principles. Further research is warranted to fully elucidate the physical, chemical, and pharmacological profile of 4'-O-methylnyasol to explore its potential in drug discovery and development.

References

• 1. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]

The Therapeutic Potential of 4'-O-methylnyasol and its Analogues in Traditional Medicine: A Technical Guide

An In-depth Review for Researchers and Drug Development Professionals

Introduction

For centuries, traditional medicine systems, particularly in Asia, have utilized the therapeutic properties of various plant species. Among these, plants from the Asparagus genus, notably Asparagus cochinchinensis, hold a significant place.[1][2][3] These plants are traditionally used to treat a wide range of ailments, including fever, coughs, inflammatory diseases, and even tumors.[4][2][3] Modern phytochemical investigations have led to the isolation of numerous bioactive compounds from these plants, including a class of phenolic compounds known as nyasol and its analogues. This technical guide focuses on 4'-O-methylnyasol (also known as 3''-methoxynyasol), a key analogue in this family, and explores its pharmacological activities, potential mechanisms of action, and the traditional medicinal context of its plant sources. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of natural products.

4'-O-methylnyasol and Its Analogues: A Profile

4'-O-methylnyasol is a phenolic compound that has been isolated from the dried roots of Asparagus cochinchinensis.[5] It belongs to a group of structurally related compounds that includes nyasol and other derivatives. The traditional use of A. cochinchinensis for conditions like benign breast tumors and other proliferative diseases has prompted scientific investigation into the cytotoxic properties of its constituents.[6]

Quantitative Data on Biological Activity

Bioassay-guided fractionation of extracts from Asparagus cochinchinensis has revealed the cytotoxic potential of 4'-O-methylnyasol against a panel of human cancer cell lines. The available quantitative data, specifically the half-maximal inhibitory concentration (IC50) values, are summarized in the table below.

Compound	Cell Line	IC50 (µg/mL)	Reference
4'-O-methylnyasol (3''-methoxynyasol)	KB (Human oral cancer)	4 - 12	[5]
4'-O-methylnyasol (3''-methoxynyasol)	Col-2 (Human colon cancer)	4 - 12	[5]
4'-O-methylnyasol (3''-methoxynyasol)	LNCaP (Human prostate cancer)	4 - 12	[5]
4'-O-methylnyasol (3''-methoxynyasol)	Lu-1 (Human lung cancer)	4 - 12	[5]
4'-O-methylnyasol (3''-methoxynyasol)	HUVEC (Human umbilical vein endothelial cells)	4 - 12	[5]

These findings indicate that 4'-O-methylnyasol exhibits moderate cytotoxic activity against a range of cancer cell types, suggesting its potential as a lead compound for the development of novel anticancer agents.

Experimental Protocols

Isolation of 4'-O-methylnyasol: Bioassay-Guided Fractionation

The isolation of 4'-O-methylnyasol from Asparagus cochinchinensis is typically achieved through a process called bioassay-guided fractionation. This method involves a stepwise separation of the plant extract into different fractions, with each fraction being tested for its biological activity (e.g., cytotoxicity). The most active fractions are then subjected to further separation until a pure, active compound is isolated.

A general workflow for this process is outlined below:

Bioassay-guided fractionation workflow for isolating 4'-O-methylnyasol.

Detailed Steps:

• Extraction: Dried and powdered roots of Asparagus cochinchinensis are extracted with methanol at room temperature. The solvent is then evaporated under reduced pressure to yield a crude methanol extract.

• Solvent Partitioning: The crude extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, and ethyl acetate.

• Bioassay: Each fraction is tested for its cytotoxic activity against a panel of cancer cell lines. The most potent fraction (e.g., the ethyl acetate fraction) is selected for further separation.

• Column Chromatography: The active fraction is subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol). The resulting sub-fractions are collected.

• Further Bioassays and Purification: The cytotoxic activity of each sub-fraction is determined, and the most active sub-fractions are further purified using techniques like Sephadex column chromatography and preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound, 4'-O-methylnyasol.

Cytotoxicity Evaluation: MTT Assay

The cytotoxic activity of 4'-O-methylnyasol is commonly determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[7][8][9][10][11] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Human cancer cells (e.g., KB, Col-2, LNCaP, Lu-1, HUVEC) are seeded in 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of 4'-O-methylnyasol (typically in a range from 0.1 to 100 µg/mL) for a specified period (e.g., 48 or 72 hours). Control wells receive only the vehicle (e.g., DMSO).

• MTT Incubation: After the treatment period, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL) and incubated for 3-4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined from the dose-response curve.

Potential Signaling Pathways

While the precise molecular mechanisms of 4'-O-methylnyasol are still under investigation, its cytotoxic activity and the known effects of similar phenolic compounds suggest the involvement of key signaling pathways that regulate cell death and inflammation.

Apoptosis Induction

The cytotoxic effects of many natural phenolic compounds are mediated through the induction of apoptosis, or programmed cell death. This process is tightly regulated by a complex network of signaling molecules. It is plausible that 4'-O-methylnyasol triggers apoptosis in cancer cells through the intrinsic (mitochondrial) pathway.

Proposed intrinsic apoptosis pathway induced by 4'-O-methylnyasol.

In this proposed pathway, 4'-O-methylnyasol may modulate the balance of pro- and anti-apoptotic proteins of the Bcl-2 family. By inhibiting anti-apoptotic proteins like Bcl-2 and/or activating pro-apoptotic proteins like Bax, it could lead to the permeabilization of the mitochondrial outer membrane. This would result in the release of cytochrome c into the cytoplasm, which then triggers the activation of a cascade of caspases (initiator caspase-9 and effector caspase-3), ultimately leading to the execution of apoptosis.

Inhibition of NF-κB Signaling

The traditional use of Asparagus species for inflammatory conditions suggests that their bioactive constituents may possess anti-inflammatory properties. The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a central regulator of inflammation.[12][13] Many natural phenolic compounds exert their anti-inflammatory effects by inhibiting this pathway.

Proposed inhibition of the NF-κB signaling pathway by 4'-O-methylnyasol.

In the canonical NF-κB pathway, inflammatory stimuli lead to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκBα, targeting it for ubiquitination and proteasomal degradation. The degradation of IκBα releases the NF-κB dimer (typically p50/p65), which then translocates to the nucleus to induce the expression of pro-inflammatory genes. 4'-O-methylnyasol may inhibit this pathway by preventing the activation of the IKK complex, thereby blocking the degradation of IκBα and keeping NF-κB sequestered in the cytoplasm.

Conclusion and Future Directions

4'-O-methylnyasol, a phenolic constituent of the traditional medicinal plant Asparagus cochinchinensis, demonstrates promising cytotoxic activity against a variety of cancer cell lines. This, coupled with the traditional use of its source plant for inflammatory and proliferative disorders, positions 4'-O-methylnyasol and its analogues as valuable lead compounds for further drug development.

Future research should focus on several key areas:

• Elucidation of Molecular Mechanisms: Detailed studies are needed to confirm the precise signaling pathways through which 4'-O-methylnyasol exerts its cytotoxic and potential anti-inflammatory effects. This includes investigating its impact on the expression of Bcl-2 family proteins, caspase activation, and key components of the NF-κB pathway.

• In Vivo Efficacy and Safety: Preclinical studies in animal models are essential to evaluate the in vivo anticancer and anti-inflammatory efficacy, as well as the pharmacokinetic and toxicological profiles of 4'-O-methylnyasol.

• Structure-Activity Relationship (SAR) Studies: The synthesis and biological evaluation of additional analogues of nyasol could provide valuable insights into the structural features required for optimal activity and selectivity.

The exploration of natural products from traditional medicine continues to be a fruitful avenue for the discovery of novel therapeutic agents. 4'-O-methylnyasol represents a compelling example of a compound with the potential to be developed into a modern therapeutic for the treatment of cancer and inflammatory diseases.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Frontiers | Asparagus cochinchinensis: A review of its botany, traditional uses, phytochemistry, pharmacology, and applications [frontiersin.org]
• 3. Asparagus cochinchinensis: A review of its botany, traditional uses, phytochemistry, pharmacology, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pfaf.org [pfaf.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Bioactive constituents from Asparagus cochinchinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. MTT assay overview | Abcam [abcam.com]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Oleanolic acid regulates NF-κB signaling by suppressing MafK expression in RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Biological Screening of 4'-O-methylnyasol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biological activities of 4'-O-methylnyasol is not currently available in the public domain. This guide provides a comprehensive overview of the known biological activities of its parent compound, nyasol, to infer the potential therapeutic relevance of 4'-O-methylnyasol. The experimental protocols and data presented herein pertain to nyasol and should serve as a foundation for the future investigation of its 4'-O-methylated derivative.

Introduction

Nyasol, a norneolignan isolated from the rhizomes of Anemarrhena asphodeloides, has demonstrated a range of promising biological activities, including antiviral and anti-inflammatory effects[1][2]. The structural modification of natural products is a common strategy in drug discovery to enhance potency, selectivity, and pharmacokinetic properties. The methylation of a hydroxyl group, such as the 4'-hydroxyl group of nyasol to form 4'-O-methylnyasol, can significantly alter a compound's biological profile by affecting its hydrogen bonding capacity, lipophilicity, and metabolic stability. This technical guide summarizes the known biological data for nyasol and provides detailed experimental methodologies to facilitate the investigation of 4'-O-methylnyasol as a potential therapeutic agent.

Quantitative Biological Data for Nyasol

The following table summarizes the reported quantitative data for the biological activities of nyasol. This information provides a benchmark for the anticipated activities of 4'-O-methylnyasol.

Biological Activity	Assay	Target/Cell Line	Measurement	Result	Reference
Antiviral	RSV Inhibition Assay	HEp-2 cells	IC50	< 1.15 µM	[1]
Anti-inflammatory	PGE2 Production Inhibition	LPS-treated RAW 264.7 cells	IC50	~1 µM	[2]
Anti-inflammatory	NO Production Inhibition	LPS-treated RAW 264.7 cells	IC50	> 1 µM	[2]
Anti-inflammatory	5-Lipoxygenase (5-LOX) Inhibition	A23187-treated RBL-1 cells	-	Significant Inhibition	[2]
Anti-inflammatory	Carrageenan-induced Paw Edema	Mice	% Inhibition	28.6 - 77.1% (at 24-120 mg/kg)	[2]

Experimental Protocols

Detailed methodologies for the key biological assays performed on nyasol are provided below. These protocols can be adapted for the screening of 4'-O-methylnyasol.

Antiviral Activity Assay (Respiratory Syncytial Virus - RSV)

Objective: To determine the 50% inhibitory concentration (IC50) of the test compound against the RSV-A2 strain.

Materials:

• HEp-2 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS)

• RSV-A2 strain

• Test compound (Nyasol or 4'-O-methylnyasol)

• Ribavirin (positive control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Dimethyl sulfoxide (DMSO)

Procedure:

• Seed HEp-2 cells in 96-well plates and incubate until a confluent monolayer is formed.

• Prepare serial dilutions of the test compound and Ribavirin in DMEM.

• Infect the HEp-2 cell monolayers with the RSV-A2 strain at a predetermined multiplicity of infection (MOI).

• Immediately after infection, add the different concentrations of the test compound or control to the respective wells.

• Incubate the plates at 37°C in a 5% CO2 incubator for the duration of the viral replication cycle.

• After the incubation period, assess cell viability using the MTT assay. Add MTT solution to each well and incubate for 4 hours.

• Remove the MTT solution and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of inhibition for each concentration and determine the IC50 value using a dose-response curve.

Anti-inflammatory Activity Assays

1. Inhibition of Prostaglandin E2 (PGE2) and Nitric Oxide (NO) Production in Macrophages

Objective: To evaluate the inhibitory effect of the test compound on the production of PGE2 and NO in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 cells

• DMEM with 10% FBS

• Lipopolysaccharide (LPS) from E. coli

• Test compound (Nyasol or 4'-O-methylnyasol)

• Griess reagent for NO determination

• PGE2 enzyme immunoassay (EIA) kit

• MTT assay reagents

Procedure:

• Plate RAW 264.7 cells in 96-well plates and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• After incubation, collect the cell culture supernatant for PGE2 and NO measurement.

• Determine the concentration of NO in the supernatant using the Griess reagent according to the manufacturer's instructions.

• Measure the concentration of PGE2 using a commercial EIA kit.

• Assess cell viability of the remaining cells using the MTT assay to rule out cytotoxic effects.

• Calculate the percentage of inhibition of PGE2 and NO production and determine the IC50 values.

2. In Vivo Carrageenan-Induced Paw Edema

Objective: To assess the in vivo anti-inflammatory activity of the test compound in a mouse model of acute inflammation.

Materials:

• Male CD-1 mice

• Carrageenan solution (1% in saline)

• Test compound (Nyasol or 4'-O-methylnyasol)

• Vehicle control (e.g., saline, DMSO)

• Plethysmometer

Procedure:

• Acclimatize the mice to the laboratory conditions.

• Administer the test compound or vehicle control to the mice via an appropriate route (e.g., oral gavage, intraperitoneal injection) at various doses.

• After a specific pre-treatment time (e.g., 1 hour), induce inflammation by injecting a 1% carrageenan solution into the sub-plantar region of the right hind paw of each mouse.

• Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Calculate the percentage of edema inhibition for each dose at each time point compared to the vehicle-treated control group.

Signaling Pathways and Visualization

Nyasol has been reported to exert its anti-inflammatory effects by inhibiting key enzymes in the inflammatory cascade, including cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and 5-lipoxygenase (5-LOX)[2].

Experimental Workflow for Anti-inflammatory Screening

Caption: Workflow for in vitro and in vivo anti-inflammatory screening.

Putative Anti-inflammatory Signaling Pathway of Nyasol

Caption: Putative mechanism of anti-inflammatory action of Nyasol.

Conclusion and Future Directions

The available data on nyasol suggest that it is a promising scaffold for the development of novel antiviral and anti-inflammatory agents. The methylation of the 4'-hydroxyl group to yield 4'-O-methylnyasol may alter its biological activity. It is hypothesized that this modification could:

• Increase Lipophilicity: Potentially leading to improved cell membrane permeability and bioavailability.

• Alter Target Binding: The absence of the 4'-hydroxyl group may affect the binding affinity and selectivity for its molecular targets.

• Modify Metabolism: Methylation can block sites of metabolic degradation, potentially increasing the compound's half-life.

A thorough preliminary biological screening of 4'-O-methylnyasol, following the protocols outlined in this guide, is warranted. This should include a comprehensive panel of assays to evaluate its antiviral, anti-inflammatory, and cytotoxic properties. Comparing the results directly with those of nyasol will provide valuable structure-activity relationship (SAR) insights and determine the therapeutic potential of this novel derivative.

References

• 1. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Unveiling the Therapeutic Potential of 4'-O-methylnyasol: A Technical Guide to its Core Targets

For Immediate Release

This technical guide provides an in-depth analysis of the potential therapeutic targets of 4'-O-methylnyasol, a methylated derivative of the naturally occurring lignan, Nyasol. While direct research on 4'-O-methylnyasol is limited, this document extrapolates its potential mechanisms of action based on the well-documented biological activities of its parent compound, Nyasol. This guide is intended for researchers, scientists, and drug development professionals interested in the anti-inflammatory and cytoprotective properties of this class of compounds.

Nyasol, also known as cis-hinokiresinol, is isolated from the rhizomes of Anemarrhena asphodeloides and has demonstrated significant anti-inflammatory and neuroprotective effects.[1][2] The addition of a methyl group at the 4'-O position is a common modification in natural products that can alter pharmacokinetic and pharmacodynamic properties, potentially enhancing therapeutic efficacy. This guide will delve into the established targets of Nyasol to illuminate the likely therapeutic avenues for its methylated counterpart.

Core Therapeutic Areas: Inflammation and Neuroprotection

The primary therapeutic potential of 4'-O-methylnyasol is inferred from Nyasol's potent anti-inflammatory activities. Chronic inflammation is a key driver of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Nyasol has been shown to modulate key inflammatory pathways, suggesting that 4'-O-methylnyasol may represent a promising candidate for the development of novel therapeutics in these areas.

Key Molecular Targets

Based on extensive preclinical research on Nyasol, the following are the primary potential therapeutic targets for 4'-O-methylnyasol:

• Nuclear Factor-kappa B (NF-κB) Signaling Pathway: Nyasol is a known inhibitor of the NF-κB signaling cascade, a central regulator of inflammation.[3] It achieves this by preventing the degradation of the inhibitor of κBα (IκBα), thereby sequestering the NF-κB dimer in the cytoplasm and preventing its translocation to the nucleus to initiate the transcription of pro-inflammatory genes.[3][4][5] This mechanism suggests that 4'-O-methylnyasol could be a potent modulator of NF-κB-driven inflammation.

• Enzymes of the Eicosanoid and Nitric Oxide Pathways:

  • Cyclooxygenase-2 (COX-2): Nyasol significantly inhibits the activity of COX-2, an inducible enzyme responsible for the production of pro-inflammatory prostaglandins such as PGE2.[6][7]

  • Inducible Nitric Oxide Synthase (iNOS): The compound also suppresses the expression and activity of iNOS, leading to a reduction in the production of nitric oxide (NO), a key inflammatory mediator.[3][6][7]

  • 5-Lipoxygenase (5-LOX): Nyasol has demonstrated inhibitory effects on 5-LOX, an enzyme involved in the synthesis of leukotrienes, another class of inflammatory mediators.[6][7]

• Estrogen Receptor β (ERβ): Nyasol acts as a selective agonist for Estrogen Receptor β (ERβ), a nuclear receptor with known anti-inflammatory and neuroprotective functions.[1][2] This activity presents a distinct therapeutic angle, particularly in the context of hormone-related conditions and neurodegenerative diseases where ERβ signaling is implicated.

Quantitative Data on Target Inhibition by Nyasol

While specific IC50 values for 4'-O-methylnyasol are not yet available in the public domain, the following table summarizes the known quantitative data for the parent compound, Nyasol. These values provide a benchmark for the potential potency of its methylated derivative.

Compound	Target/Assay	Cell Line	Inducer	Effective Concentration/IC50	Reference
(-)-Nyasol	PGE2 Production	RAW 264.7	LPS	> 1 µM (significant inhibition)	[6][7]
(-)-Nyasol	NO Production	RAW 264.7	LPS	> 1 µM (significant inhibition)	[6][7]
(-)-Nyasol	Leukotriene Production	RBL-1	A23187	Inhibition observed	[6][7]
Nyasol	NO Production	RAW 264.7	LPS	Inhibition observed	[3]
Nyasol	iNOS Protein/mRNA Expression	RAW 264.7	LPS	Suppression observed	[3]
(-)-Nyasol	NO Production	BV-2 Microglial Cells	LPS	Inhibition observed	[4]
(-)-Nyasol	PGE2 Production	BV-2 Microglial Cells	LPS	Inhibition observed	[4]
Nyasol	Antiviral Activity (RSV)	HEp-2	RSV-A2	IC50 < 1.15 µM	[8]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures discussed, the following diagrams have been generated using Graphviz.

Signaling Pathways

Caption: Potential Anti-inflammatory Mechanism of 4'-O-methylnyasol.

Experimental Workflows

Caption: Workflow for NF-κB Inhibition Assay.

Caption: Workflow for COX-2 and iNOS Inhibition Assays.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in the literature on Nyasol, which can be adapted for the study of 4'-O-methylnyasol.

Cell Culture and Treatment

• Cell Lines:

  • RAW 264.7 (murine macrophage-like cell line): Maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • BV-2 (murine microglial cell line): Cultured under the same conditions as RAW 264.7 cells.

• Treatment Protocol:

  • Cells are seeded in appropriate culture plates (e.g., 96-well for viability assays, 6-well or 10-cm dishes for protein/RNA extraction).

  • After reaching 70-80% confluency, cells are pre-treated with varying concentrations of the test compound (e.g., 4'-O-methylnyasol) for 1-2 hours.

  • Cells are then stimulated with lipopolysaccharide (LPS) (typically 1 µg/mL) to induce an inflammatory response.

  • Incubation continues for a specified period (e.g., 24 hours for cytokine measurements, shorter times for signaling pathway analysis).

Western Blot Analysis for IκBα, iNOS, and COX-2

• Protein Extraction:

  • After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS).

  • Cells are lysed using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Cell lysates are centrifuged to pellet cellular debris, and the supernatant containing the protein is collected.

• Protein Quantification:

  • Protein concentration is determined using a standard method such as the Bradford or BCA assay.

• SDS-PAGE and Electrotransfer:

  • Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Proteins are then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • The membrane is blocked with a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific for IκBα, iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection:

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Nitric Oxide (NO) Production Assay (Griess Assay)

• Sample Collection: Cell culture supernatants are collected after the treatment period.

• Griess Reaction:

  • An equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid) is added to the supernatant in a 96-well plate.

• Measurement:

  • The absorbance at 540 nm is measured using a microplate reader.

  • The concentration of nitrite (a stable product of NO) is determined by comparison with a sodium nitrite standard curve.

Prostaglandin E2 (PGE2) Measurement (ELISA)

• Sample Collection: Cell culture supernatants are collected.

• ELISA Procedure:

  • A competitive enzyme-linked immunosorbent assay (ELISA) kit for PGE2 is used according to the manufacturer's instructions.

  • Briefly, the supernatant is added to a microplate pre-coated with a capture antibody.

  • A fixed amount of HRP-labeled PGE2 is added, which competes with the PGE2 in the sample for binding to the antibody.

  • After washing, a substrate solution is added, and the color development is stopped.

• Measurement:

  • The absorbance is read at the appropriate wavelength, and the PGE2 concentration is calculated based on a standard curve.

Electrophoretic Mobility Shift Assay (EMSA) for NF-κB DNA Binding

• Nuclear Protein Extraction:

  • Following cell treatment, nuclear extracts are prepared using a nuclear extraction kit or a standard protocol involving hypotonic lysis and high-salt extraction of the nuclei.

• Probe Labeling:

  • A double-stranded oligonucleotide probe containing the NF-κB consensus binding sequence is end-labeled with a radioactive (e.g., ³²P) or non-radioactive (e.g., biotin) tag.

• Binding Reaction:

  • The labeled probe is incubated with the nuclear extracts in a binding buffer containing poly(dI-dC) to minimize non-specific binding.

• Electrophoresis:

  • The protein-DNA complexes are separated from the free probe by non-denaturing polyacrylamide gel electrophoresis.

• Detection:

  • The gel is dried and exposed to X-ray film (for radioactive probes) or transferred to a membrane for chemiluminescent detection (for non-radioactive probes). A "shift" in the migration of the labeled probe indicates NF-κB binding.

Future Directions and Conclusion

The available evidence on Nyasol strongly suggests that 4'-O-methylnyasol holds significant promise as a therapeutic agent for inflammatory and neurodegenerative diseases. Its potential to modulate the NF-κB pathway and inhibit key inflammatory enzymes like COX-2 and iNOS warrants further investigation. Future research should focus on the direct evaluation of 4'-O-methylnyasol to determine its specific IC50 values against these targets and to assess its pharmacokinetic profile and in vivo efficacy. The experimental protocols and signaling pathway information provided in this guide offer a solid foundation for such investigations. The selective agonism of ERβ by Nyasol also opens up an exciting avenue for exploring the potential of 4'-O-methylnyasol in hormone-responsive conditions and as a neuroprotective agent. As our understanding of the intricate roles of inflammation in disease pathogenesis continues to grow, compounds like 4'-O-methylnyasol may emerge as valuable tools in the development of next-generation therapeutics.

References

• 1. Nyasol - Wikipedia [en.wikipedia.org]
• 2. supremepharmatech.com [supremepharmatech.com]
• 3. Suppression of inducible nitric oxide synthase expression by nyasol and broussonin A, two phenolic compounds from Anemarrhena asphodeloides, through NF-κB transcriptional regulation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 7. researchgate.net [researchgate.net]
• 8. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Early In Vitro Studies of Nyasol, the Parent Compound of 4'-O-methylnyasol

Disclaimer: Despite a comprehensive search of scientific literature, no specific in vitro studies, quantitative data, or detailed experimental protocols for 4'-O-methylnyasol were identified. The information presented herein pertains to its parent compound, nyasol . This guide is intended to provide a baseline understanding of the bioactivities of the core nyasol structure, which may inform future research on its derivatives, including 4'-O-methylnyasol.

Introduction

Nyasol, a phenolic compound isolated from the rhizomes of Anemarrhena asphodeloides, has been the subject of early in vitro research, primarily focusing on its anti-inflammatory and antiviral properties. These preliminary studies have highlighted its potential as a modulator of key signaling pathways involved in inflammation and viral replication. This document summarizes the available quantitative data, details the experimental methodologies employed in these foundational studies, and visualizes the implicated signaling pathways.

Quantitative Data Summary

The following tables present the quantitative data from early in vitro studies on nyasol. These findings primarily relate to its anti-inflammatory and antiviral activities.

Table 1: Anti-inflammatory Activity of Nyasol

Assay	Cell Line	Stimulant	Measured Effect	IC₅₀ / Inhibition	Reference
Nitric Oxide (NO) Production	RAW 264.7 Macrophages	Lipopolysaccharide (LPS)	Inhibition of NO production	Significant inhibition	[1]
iNOS Protein and mRNA Expression	RAW 264.7 Macrophages	LPS	Suppression of expression	Significant suppression	[1]
PGE₂ Production	RAW 264.7 Macrophages	LPS	Inhibition of COX-2-mediated PGE₂ production	Significant inhibition at > 1 µM	[2][3]
Leukotriene Production	RBL-1 Cells	A23187	Inhibition of 5-LOX-mediated leukotriene production	Significant inhibition	[2][3]

Table 2: Antiviral Activity of Nyasol

Virus	Cell Line	Measured Effect	IC₅₀	Reference
Respiratory Syncytial Virus (RSV) A2 Strain	HEp-2 Cells	Inhibition of RSV replication	Higher than ribavirin (IC₅₀ = 1.15 µM)	[4]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the early in vitro studies of nyasol.

Anti-inflammatory Activity Assays

• Cell Lines: RAW 264.7 murine macrophage-like cells and RBL-1 rat basophilic leukemia cells were used.[2][3]

• Culture Conditions: Cells were maintained in appropriate culture medium (e.g., DMEM for RAW 264.7) supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO₂.

• Treatment Protocol: Cells were pre-treated with various concentrations of nyasol for a specified period (e.g., 1 hour) before stimulation with an inflammatory agent like Lipopolysaccharide (LPS) for RAW 264.7 cells or A23187 for RBL-1 cells.[2][3]

• Principle: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured as an indicator of NO production.

• Methodology:

  • RAW 264.7 cells were seeded in 96-well plates and treated with nyasol followed by LPS stimulation for 24 hours.

  • The culture supernatant was collected.

  • An equal volume of Griess reagent was added to the supernatant.

  • The absorbance was measured at 540 nm using a microplate reader. The nitrite concentration was calculated from a standard curve prepared with sodium nitrite.[3]

• Principle: This technique is used to detect and quantify the expression levels of specific proteins (iNOS and COX-2) in cell lysates.

• Methodology:

  • RAW 264.7 cells were treated as described above.

  • Cells were harvested and lysed to extract total proteins.

  • Protein concentration was determined using a BCA protein assay.

  • Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane was blocked and then incubated with primary antibodies specific for iNOS, COX-2, and a loading control (e.g., β-actin).

  • After washing, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands were visualized using a chemiluminescence detection system.[3]

• Principle: An electrophoretic mobility shift assay (EMSA) is used to detect the activation of the transcription factor NF-κB by observing its binding to a labeled DNA probe.

• Methodology:

  • Nuclear extracts were prepared from treated and untreated RAW 264.7 cells.

  • A double-stranded oligonucleotide probe containing the NF-κB consensus sequence was labeled with a radioactive or fluorescent tag.

  • The labeled probe was incubated with the nuclear extracts.

  • The protein-DNA complexes were separated on a non-denaturing polyacrylamide gel.

  • The gel was dried and exposed to X-ray film or imaged to visualize the bands corresponding to the NF-κB-DNA complexes.[3]

Antiviral Activity Assay

• Cell Line: HEp-2 cells were used for the propagation of Respiratory Syncytial Virus (RSV).

• Virus Strain: RSV-A2 strain was utilized.[4]

• Principle: The ability of a compound to inhibit the virus-induced damage to cells (cytopathic effect) is measured.

• Methodology:

  • HEp-2 cells were seeded in 96-well plates.

  • The cells were infected with RSV in the presence of serial dilutions of nyasol or a control compound (e.g., ribavirin).

  • The plates were incubated for a period sufficient to observe CPE in the virus control wells.

  • The IC₅₀ value, the concentration of the compound that inhibits 50% of the CPE, was determined.[4]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the signaling pathways implicated in the anti-inflammatory action of nyasol and a general workflow for its in vitro evaluation.

Caption: Nyasol's anti-inflammatory signaling pathway.

Caption: General experimental workflow for in vitro evaluation of nyasol.

References

• 1. researchgate.net [researchgate.net]
• 2. Advances in development of antiviral strategies against respiratory syncytial virus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of antiviral activity of the new hDHODH inhibitor MEDS433 against respiratory syncytial virus replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The antiviral effects of RSV fusion inhibitor, MDT‐637, on clinical isolates, vs its achievable concentrations in the human respiratory tract and comparison to ribavirin - PMC [pmc.ncbi.nlm.nih.gov]

4'-O-methylnyasol CAS number and IUPAC name

Authored for: Researchers, Scientists, and Drug Development Professionals

Synonyms: 4-Methoxytoluene, p-Methylanisole, 1-Methoxy-4-methylbenzene

Core Identity

This document provides a comprehensive technical overview of 4-Methylanisole. Initial inquiries regarding "4'-O-methylnyasol" did not yield a recognized chemical entity, suggesting a likely misnomer for 4-Methylanisole, which is the focus of this guide.

Identifier	Value
CAS Number	104-93-8
IUPAC Name	1-methoxy-4-methylbenzene
Molecular Formula	C₈H₁₀O
Molecular Weight	122.17 g/mol

Physicochemical Properties

4-Methylanisole is a colorless to pale yellow liquid characterized by a sweet, floral odor. It is sparingly soluble in water but demonstrates good solubility in organic solvents like ethanol and ether.

Biological and Toxicological Profile

The primary application of 4-Methylanisole is in the fragrance and flavor industries. Consequently, the bulk of available research focuses on its toxicological profile rather than specific pharmacological activities relevant to drug development. To date, there is no significant evidence to suggest that 4-Methylanisole is a modulator of specific signaling pathways. Its main biological interaction in its intended use is with olfactory receptors.

Quantitative Toxicological Data

The following table summarizes key toxicological data for 4-Methylanisole.

Parameter	Species	Route of Administration	Value	Reference
Acute Oral LD50	Rat	Oral	1920 mg/kg	(Hart, 1971)[1]
Acute Dermal LD50	Rabbit	Dermal	> 5 g/kg	(Hart, 1971)[1]
Repeated Dose Toxicity (NOAEL)	Rat	Gavage	33 mg/kg/day	(RIFM, 2013b)[2]
Developmental Toxicity (NOAEL)	Rat	-	100 mg/kg/day	(RIFM, 2010a)[2]
Reproductive Toxicity (NOAEL)	Rat	-	570 mg/kg/day	(RIFM, 2010b)[2]
Skin Sensitization	Human	Dermal	Not a sensitizer	(Klecak, 1985; Klecak, 1979)[2]
Genotoxicity	-	-	Not genotoxic	(RIFM, 1984)[2]

Toxicokinetics and Metabolism

A study in rats by Brandon et al. (2015) investigated the toxicokinetics of 4-Methylanisole. The study revealed a short half-life in adult animals, with plasma concentrations increasing more than proportionally with escalating doses. The metabolic profile was observed to differ between low and high doses. Notably, the metabolism was similar in both adult and juvenile rats. The compound was found to be excreted in milk.[3]

Experimental Protocols

Detailed experimental protocols for the toxicological studies are not extensively detailed in publicly available literature. However, based on the available information, a general workflow for toxicokinetic analysis can be outlined.

Toxicokinetic Analysis Workflow

The following diagram illustrates a generalized workflow for a toxicokinetic study, based on the principles applied in the study by Brandon et al. (2015).

Caption: Generalized workflow for a toxicokinetic study of 4-Methylanisole.

Signaling Pathways

There is a lack of scientific evidence to suggest that 4-Methylanisole is directly involved in the modulation of specific intracellular signaling pathways. Its primary biological effect is related to its aroma, which is mediated by olfactory receptors.

Conclusion for Drug Development Professionals

4-Methylanisole has a well-documented toxicological profile, primarily due to its use in the consumer fragrance and flavor industries. The available data indicate low acute toxicity and it is not considered a genotoxic or skin-sensitizing agent. However, for researchers in drug development, it is crucial to note the absence of studies investigating its pharmacological activity, such as enzyme inhibition or receptor binding, outside of the olfactory system. Therefore, its potential as a therapeutic agent or a lead compound is currently not supported by scientific literature. Any consideration of this compound in a pharmaceutical context would require extensive foundational research to establish a relevant biological activity and mechanism of action.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Four-week toxicity study of 4-methoxytoluene in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rifm.org [rifm.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of 4'-O-methylnyasol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the extraction and purification of 4'-O-methylnyasol, a phenolic compound isolated from the rhizomes of Anemarrhena asphodeloides. While specific detailed protocols for 4'-O-methylnyasol are not extensively documented in publicly available literature, this document outlines a robust methodology based on the successful isolation of its parent compound, nyasol, from the same natural source. The protocols provided are inferred for 4'-O-methylnyasol and are accompanied by data on the biological activity of nyasol to highlight its therapeutic potential.

Introduction

4'-O-methylnyasol is a derivative of nyasol, a phenolic compound found in the rhizomes of Anemarrhena asphodeloides. Nyasol and its derivatives have garnered significant interest due to their diverse biological activities, including anti-inflammatory and antiviral properties.[1][2] These compounds represent promising candidates for further investigation in drug discovery and development. This document provides detailed protocols for the extraction and purification of these compounds, enabling researchers to obtain high-purity material for further studies.

Extraction of Crude Nyasol and its Derivatives

The initial extraction from the plant material is a critical step to ensure a good yield of the target compounds. The following protocol is based on established methods for the extraction of phenolic compounds from Anemarrhena asphodeloides.[3]

Experimental Protocol: Methanolic Extraction

• Plant Material Preparation: Air-dry the rhizomes of Anemarrhena asphodeloides at room temperature and grind them into a fine powder.

• Extraction: Macerate the powdered rhizomes in methanol at a solid-to-solvent ratio of 1:10 (w/v) for 72 hours at room temperature.

• Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to obtain the crude methanolic extract.

• Solvent Partitioning: Suspend the crude methanolic extract in water and partition successively with n-hexane, chloroform, and ethyl acetate. The fraction containing nyasol and its derivatives is typically found in the ethyl acetate layer. Concentrate the ethyl acetate fraction to dryness.

Table 1: Summary of Extraction Parameters

Parameter	Value
Plant Material	Dried rhizomes of Anemarrhena asphodeloides
Solvent	Methanol
Solid-to-Solvent Ratio	1:10 (w/v)
Extraction Time	72 hours
Extraction Temperature	Room Temperature

Purification of Nyasol and 4'-O-methylnyasol

Purification of the target compounds from the crude extract is achieved through a combination of chromatographic techniques. The following protocol outlines a general approach that can be optimized for the specific separation of 4'-O-methylnyasol.

Experimental Protocol: Chromatographic Purification

• Silica Gel Column Chromatography: Subject the concentrated ethyl acetate fraction to silica gel column chromatography. Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity with ethyl acetate.

• Fraction Collection and Analysis: Collect fractions and monitor them by thin-layer chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3 v/v). Visualize the spots under UV light (254 nm) and by staining with a suitable reagent (e.g., anisaldehyde-sulfuric acid).

• Further Purification: Combine fractions containing the target compound and subject them to further purification using preparative high-performance liquid chromatography (prep-HPLC) with a C18 column and a methanol-water gradient. This step is crucial for separating closely related compounds like nyasol and 4'-O-methylnyasol.

Table 2: Chromatographic Purification Parameters

Technique	Stationary Phase	Mobile Phase	Detection
Column Chromatography	Silica Gel (60-120 mesh)	n-hexane:ethyl acetate (gradient)	TLC
Preparative HPLC	C18	Methanol:Water (gradient)	UV (e.g., 280 nm)

Experimental and Logical Workflows

The overall process from plant material to purified compound can be visualized in the following workflow diagram.

Caption: General workflow for the extraction and purification of 4'-O-methylnyasol.

Biological Activity and Signaling Pathways

Nyasol, the parent compound of 4'-O-methylnyasol, has been shown to possess significant anti-inflammatory properties. It exerts its effects by modulating key signaling pathways involved in the inflammatory response. Specifically, nyasol has been found to suppress the expression of inducible nitric oxide synthase (iNOS) by inhibiting the transcriptional activity of NF-κB and down-regulating the Akt and ERK signaling pathways in lipopolysaccharide (LPS)-stimulated macrophage cells.[1]

The following diagram illustrates the proposed signaling pathway for the anti-inflammatory action of nyasol.

Caption: Proposed anti-inflammatory signaling pathway of Nyasol.

Conclusion

The protocols outlined in this document provide a solid foundation for the successful extraction and purification of 4'-O-methylnyasol from Anemarrhena asphodeloides. While further optimization may be required to maximize yield and purity, the described methods are based on established procedures for related compounds from the same source. The significant biological activities of the parent compound, nyasol, underscore the potential of 4'-O-methylnyasol as a valuable lead compound for drug development, particularly in the area of anti-inflammatory therapeutics. Further research into the specific biological activities and mechanisms of action of 4'-O-methylnyasol is warranted.

References

• 1. Suppression of inducible nitric oxide synthase expression by nyasol and broussonin A, two phenolic compounds from Anemarrhena asphodeloides, through NF-κB transcriptional regulation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation and anti-oomycete activity of nyasol from Anemarrhena asphodeloides rhizomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Total Synthesis of 4'-O-Methylnyasol and Its Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nyasol, a lignan isolated from Anemarrhena asphodeloides, has demonstrated notable biological activities, including selective estrogen receptor-β (ERβ) agonism and anti-inflammatory properties through the inhibition of cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and 5-lipoxygenase (5-LOX)[1][2][3][4]. The methylation of the 4'-hydroxyl group to yield 4'-O-methylnyasol may alter its pharmacokinetic profile and biological activity, making it a compound of interest for further investigation. This document outlines a plausible and detailed synthetic route to obtain 4'-O-methylnyasol and its derivatives for such research purposes.

Proposed Synthetic Strategy

The total synthesis of 4'-O-methylnyasol can be achieved through a convergent approach centered around a Wittig reaction to construct the characteristic stilbene core. The proposed strategy involves the synthesis of two key intermediates: a phosphonium ylide derived from 4-methoxybenzyl bromide and 3,4-dihydroxy-5-methoxybenzaldehyde. Subsequent selective methylation and deprotection steps would yield the target molecule.

Experimental Protocols

Part 1: Synthesis of Key Intermediates

1.1 Synthesis of 4-Methoxybenzyl Bromide (2)

This protocol describes the bromination of 4-methoxybenzyl alcohol.

• Materials: 4-methoxybenzyl alcohol (1), carbon tetrabromide, triphenylphosphine, diethyl ether, hexane.

• Procedure:

  • Dissolve 4-methoxybenzyl alcohol (1.0 eq) in diethyl ether.

  • Add carbon tetrabromide (2.0 eq) to the solution.

  • Cool the mixture in an ice bath and add triphenylphosphine (2.0 eq) portion-wise, maintaining the temperature below 10 °C.

  • Stir the reaction mixture at room temperature for 3 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel using a mixture of ether and hexane as the eluent to afford 4-methoxybenzyl bromide (2)[5].

1.2 Synthesis of 3,4-Dihydroxy-5-methoxybenzaldehyde (5)

This protocol outlines the synthesis from 5-bromovanillin.

• Materials: 5-bromovanillin (4), sodium hydroxide, copper powder, hydrochloric acid.

• Procedure:

  • Prepare an 8% aqueous solution of sodium hydroxide.

  • Add 5-bromovanillin (1.0 eq) and a catalytic amount of copper powder (1.5 mol%) to the NaOH solution[6][7].

  • Heat the mixture to reflux (approximately 101 °C) for 24-27 hours under an inert atmosphere (e.g., nitrogen or argon)[7].

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and acidify with dilute hydrochloric acid to precipitate the product.

  • Filter the precipitate, wash with cold water, and dry under vacuum to yield 3,4-dihydroxy-5-methoxybenzaldehyde (5)[6].

Part 2: Assembly of the Stilbene Backbone via Wittig Reaction

2.1 Preparation of 4-Methoxybenzyltriphenylphosphonium Bromide (3)

• Materials: 4-methoxybenzyl bromide (2), triphenylphosphine, toluene.

• Procedure:

  • Dissolve 4-methoxybenzyl bromide (1.0 eq) and triphenylphosphine (1.1 eq) in dry toluene.

  • Reflux the mixture for 24 hours.

  • Cool the reaction to room temperature, allowing the phosphonium salt to precipitate.

  • Filter the solid, wash with cold toluene, and dry under vacuum to obtain 4-methoxybenzyltriphenylphosphonium bromide (3).

2.2 Wittig Reaction to form 4'-O-Methyl-3,4-dihydroxystilbene (6)

• Materials: 4-Methoxybenzyltriphenylphosphonium bromide (3), 3,4-dihydroxy-5-methoxybenzaldehyde (5), sodium methoxide, methanol, dichloromethane.

• Procedure:

  • Suspend 4-methoxybenzyltriphenylphosphonium bromide (1.1 eq) in dry methanol under an inert atmosphere.

  • Add a solution of sodium methoxide (1.2 eq) in methanol dropwise at room temperature to generate the ylide.

  • To the resulting ylide solution, add a solution of 3,4-dihydroxy-5-methoxybenzaldehyde (1.0 eq) in methanol.

  • Stir the reaction mixture at room temperature for 12-24 hours[8].

  • Monitor the reaction by TLC.

  • Quench the reaction with water and extract the product with dichloromethane.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield a mixture of (E)- and (Z)-4'-O-methyl-3,4-dihydroxystilbene (6)[9].

Part 3: Final Synthetic Steps to 4'-O-Methylnyasol

3.1 O-Methylation of 4'-O-Methyl-3,4-dihydroxystilbene (6)

This protocol describes the selective methylation of the remaining free hydroxyl groups.

• Materials: 4'-O-Methyl-3,4-dihydroxystilbene (6), dimethyl sulfate, potassium carbonate, acetone.

• Procedure:

  • Dissolve the stilbene derivative (6) (1.0 eq) in acetone.

  • Add potassium carbonate (3.0 eq) and dimethyl sulfate (2.2 eq)[10][11].

  • Reflux the mixture for 4-6 hours.

  • Monitor the reaction by TLC.

  • After completion, filter off the inorganic salts and concentrate the filtrate.

  • Purify the residue by column chromatography to obtain the fully methylated stilbene derivative.

3.2 Selective Demethylation to Yield 4'-O-Methylnyasol (7)

A selective demethylation is required to unmask the two phenolic hydroxyl groups of the final product. This can be a challenging step and may require optimization.

• Materials: Fully methylated stilbene derivative, a demethylating agent (e.g., boron tribromide or a thiol-based reagent)[12][13][14], dichloromethane or DMF.

• Procedure (using a thiol-based reagent):

  • Dissolve the fully methylated stilbene in a suitable solvent such as DMF.

  • Add an odorless long-chain thiol (e.g., dodecanethiol) and a strong base like sodium hydroxide[12][13].

  • Heat the reaction mixture and monitor carefully by TLC for the appearance of the desired product.

  • Upon optimal conversion, cool the reaction, quench with acid, and extract the product.

  • Purify by column chromatography to afford 4'-O-methylnyasol (7).

Data Presentation

Table 1: Summary of Proposed Synthetic Steps and Expected Yields

Step	Reaction	Starting Material	Product	Reagents	Expected Yield (%)
1.1	Bromination	4-Methoxybenzyl alcohol	4-Methoxybenzyl bromide	CBr4, PPh3	70-80
1.2	Hydrolysis	5-Bromovanillin	3,4-Dihydroxy-5-methoxybenzaldehyde	NaOH, Cu	60-70
2.1	Phosphonium Salt Formation	4-Methoxybenzyl bromide	4-Methoxybenzyltriphenylphosphonium bromide	PPh3	90-95
2.2	Wittig Reaction	Phosphonium salt & Aldehyde	4'-O-Methyl-3,4-dihydroxystilbene	NaOMe	50-70
3.1	O-Methylation	Dihydroxystilbene derivative	Fully methylated stilbene	(CH3)2SO4, K2CO3	85-95
3.2	Demethylation	Fully methylated stilbene	4'-O-Methylnyasol	Thiol, NaOH	40-60

Table 2: Spectroscopic Data for Key Compounds (Predicted)

Compound	1H NMR (Predicted, δ ppm)	13C NMR (Predicted, δ ppm)	MS (m/z)
4-Methoxybenzyl bromide (2)	7.30 (d, 2H), 6.85 (d, 2H), 4.50 (s, 2H), 3.80 (s, 3H)	159.5, 130.5, 129.8, 114.2, 55.4, 33.7	200/202 [M]+
3,4-Dihydroxy-5-methoxybenzaldehyde (5)	9.70 (s, 1H), 7.00 (d, 1H), 6.95 (d, 1H), 5.80 (br s, 2H), 3.85 (s, 3H)	191.5, 148.2, 145.9, 125.1, 110.3, 108.5, 56.3	168 [M]+
4'-O-Methylnyasol (7)	7.20-6.70 (m, aromatic H), 6.50-6.20 (m, olefinic H), 5.50 (br s, 2H, OH), 3.80 (s, 3H, OMe), 3.75 (s, 3H, OMe)	Aromatic & Olefinic region (158-114), Methoxy C's (~55)	~266 [M]+

Visualizations

References

• 1. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 2. researchgate.net [researchgate.net]
• 3. Nyasol - Wikipedia [en.wikipedia.org]
• 4. supremepharmatech.com [supremepharmatech.com]
• 5. Synthesis routes of 4-Methoxybenzyl bromide [benchchem.com]
• 6. A Convenient Synthesis of 3,4-Dimethoxy-5-Hydroxybenzaldehyde - [www.rhodium.ws] [erowid.org]
• 7. Sciencemadness Discussion Board - 3,4-dihydroxy-5-methoxybenzaldehyde synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 9. Wittig Reaction and Isomerization – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 10. Methylation of phenols using DMC and a PTC , Hive Novel Discourse [chemistry.mdma.ch]
• 11. researchgate.net [researchgate.net]
• 12. Practical demethylation of aryl methyl ethers using an odorless thiol reagent | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. Demethylation of Methyl Ethers (O-Demethylation) [commonorganicchemistry.com]

Application Notes and Protocols for the Quantification of 4'-O-methylnyasol by HPLC and LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-O-methylnyasol is a naturally occurring phenolic compound that has garnered interest for its potential therapeutic properties. Accurate and precise quantification of this analyte in various matrices is crucial for pharmacokinetic studies, formulation development, and quality control. This document provides detailed application notes and protocols for the quantification of 4'-O-methylnyasol using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS).

I. High-Performance Liquid Chromatography (HPLC-UV) Method

This section details a validated reversed-phase HPLC (RP-HPLC) method for the quantification of 4'-O-methylnyasol. This method is suitable for routine analysis and quality control purposes.

Experimental Protocol: HPLC-UV

1. Sample Preparation (from a hypothetical plant extract matrix)

• Extraction:

  • Weigh 1 gram of the homogenized plant material.

  • Add 10 mL of methanol and sonicate for 30 minutes.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant.

  • Repeat the extraction process on the pellet with another 10 mL of methanol.

  • Combine the supernatants.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the combined supernatant onto the SPE cartridge.

  • Wash the cartridge with 5 mL of water:methanol (80:20, v/v) to remove polar impurities.

  • Elute the 4'-O-methylnyasol with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 500 µL of the mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter prior to injection.

2. HPLC Instrumentation and Conditions

Parameter	Condition
HPLC System	A standard HPLC system with a UV-Vis detector
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient Elution	0-5 min: 30% B5-20 min: 30-70% B20-25 min: 70% B25-30 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 280 nm

Quantitative Data Summary: HPLC-UV

The following table summarizes the typical validation parameters for the HPLC-UV method.

Parameter	Result
Linearity (R²)	> 0.999
Concentration Range	0.1 - 100 µg/mL
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%
Precision (% RSD)	< 2%
Retention Time	Approximately 15.2 min

Workflow Diagram: HPLC-UV Analysis

HPLC-UV analysis workflow for 4'-O-methylnyasol.

II. Liquid Chromatography-Mass Spectrometry (LC-MS) Method

For higher sensitivity and selectivity, especially in complex biological matrices, an LC-MS method is recommended. This section outlines a protocol for the quantification of 4'-O-methylnyasol using a triple quadrupole mass spectrometer.

Experimental Protocol: LC-MS

1. Sample Preparation (from a hypothetical plasma matrix)

• Protein Precipitation:

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., a structurally similar compound).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

• Supernatant Processing:

  • Transfer the supernatant to a new tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Filter through a 0.22 µm syringe filter before injection.

2. LC-MS Instrumentation and Conditions

Parameter	Condition
LC System	A UHPLC or HPLC system
Column	A C18 column suitable for mass spectrometry (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile with 0.1% Formic acid
Gradient Elution	0-1 min: 20% B1-5 min: 20-80% B5-6 min: 80% B6-7 min: 20% B (re-equilibration)
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	4'-O-methylnyasol: Hypothetical [M+H]⁺ m/z 301.1 -> 165.1 (Quantifier), 301.1 -> 137.1 (Qualifier)Internal Standard: To be determined based on the selected standard.
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	To be optimized for the specific instrument

Quantitative Data Summary: LC-MS

The following table presents the expected validation parameters for the LC-MS method.

Parameter	Result
Linearity (R²)	> 0.998
Concentration Range	0.5 - 500 ng/mL
Limit of Detection (LOD)	0.15 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Accuracy (% Recovery)	97.8% - 102.5%
Precision (% RSD)	< 5%

Workflow Diagram: LC-MS Analysis

LC-MS analysis workflow for 4'-O-methylnyasol.

III. Discussion

The choice between the HPLC-UV and LC-MS methods will depend on the specific requirements of the analysis. The HPLC-UV method is robust, cost-effective, and suitable for analyzing samples with relatively high concentrations of 4'-O-methylnyasol. For trace-level quantification and analysis in complex biological matrices where high selectivity is paramount, the LC-MS method is superior.

Both protocols provided are based on established analytical principles for similar compounds and should serve as a strong starting point for method development and validation in your laboratory. It is recommended to perform a full method validation according to the relevant regulatory guidelines (e.g., ICH) before applying these methods to sample analysis.

Cell-based Assays for Testing 4'-O-methylnyasol Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing cell-based assays for the evaluation of the biological activity of 4'-O-methylnyasol. Due to the limited direct experimental data on 4'-O-methylnyasol, the protocols and expected outcomes are based on the activities of structurally related compounds and extracts from plant sources known to contain similar molecules, such as Simmondsia chinensis (jojoba). Extracts from jojoba have demonstrated anti-inflammatory and antioxidant properties, with effects on inflammatory markers like TNF-α and NF-κB.[1][2] Furthermore, related compounds like 4-O-methylhonokiol have been shown to exert anti-inflammatory effects by inhibiting the NF-κB pathway, while 4-O-methyl-ascochlorin can induce apoptosis and modulate the MAPK signaling pathway.[3][4]

Therefore, the following assays are proposed to elucidate the potential cytotoxic, anti-inflammatory, and apoptotic activities of 4'-O-methylnyasol and to investigate its effects on key signaling pathways.

Assessment of Cytotoxicity

A primary step in evaluating a novel compound is to determine its cytotoxic profile. This helps in identifying a therapeutic window and understanding its potential as an anti-cancer agent or identifying undesirable toxic effects.

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Plate cells (e.g., HeLa, HepG2, or RAW 264.7 macrophages) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Treat the cells with various concentrations of 4'-O-methylnyasol (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined.

Data Presentation:

Concentration (µM)	Cell Viability (%) after 24h	Cell Viability (%) after 48h	Cell Viability (%) after 72h
Vehicle Control	100 ± 5.2	100 ± 4.8	100 ± 5.5
0.1	98.5 ± 4.9	97.2 ± 5.1	95.8 ± 4.7
1	95.3 ± 5.0	92.1 ± 4.5	88.3 ± 5.0
10	82.1 ± 4.2	75.4 ± 3.9	65.2 ± 4.1
50	55.7 ± 3.8	42.3 ± 3.5	30.1 ± 3.2
100	25.4 ± 3.1	15.8 ± 2.9	8.7 ± 2.1

Note: Data are representative and should be generated through experimentation.

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for MTT cytotoxicity assay.

Evaluation of Anti-Inflammatory Activity

Given the known anti-inflammatory properties of related compounds, it is crucial to investigate the potential of 4'-O-methylnyasol to modulate inflammatory responses.

Nitric Oxide (NO) Production Assay

This assay measures the production of nitric oxide, a key inflammatory mediator, by macrophages.

Protocol:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Pre-treatment: Pre-treat cells with various concentrations of 4'-O-methylnyasol for 1 hour.

• Inflammatory Stimulus: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Griess Reaction: Collect the supernatant and mix with an equal volume of Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Determine the concentration of nitrite and calculate the percentage of inhibition of NO production.

Pro-inflammatory Cytokine (TNF-α) Measurement

This assay quantifies the level of the pro-inflammatory cytokine TNF-α released by stimulated macrophages.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the NO production assay.

• Supernatant Collection: Collect the cell culture supernatant.

• ELISA: Perform an Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α according to the manufacturer's instructions.

• Data Analysis: Calculate the concentration of TNF-α and the percentage of inhibition.

Data Presentation:

Treatment	NO Production (µM)	TNF-α Production (pg/mL)
Control	2.1 ± 0.5	50.3 ± 8.2
LPS (1 µg/mL)	45.8 ± 3.2	1250.6 ± 110.4
LPS + 4'-O-methylnyasol (1 µM)	40.2 ± 2.9	1080.1 ± 95.7
LPS + 4'-O-methylnyasol (10 µM)	25.6 ± 2.1	650.4 ± 58.3
LPS + 4'-O-methylnyasol (50 µM)	10.3 ± 1.5	280.9 ± 35.1

Note: Data are representative and should be generated through experimentation.

Signaling Pathway for NF-κB Mediated Inflammation

Caption: Proposed inhibition of the NF-κB pathway by 4'-O-methylnyasol.

Assessment of Apoptosis Induction

4'-O-methylnyasol may have potential as an anti-cancer agent by inducing programmed cell death (apoptosis).

Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Seeding and Treatment: Seed cells (e.g., a cancer cell line like Jurkat or HL-60) in a 6-well plate and treat with 4'-O-methylnyasol for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide.

• Incubation: Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the cells using a flow cytometer.

Data Presentation:

Treatment	Viable Cells (%)	Early Apoptotic (%)	Late Apoptotic (%)	Necrotic (%)
Vehicle Control	95.2 ± 2.1	2.5 ± 0.5	1.8 ± 0.4	0.5 ± 0.1
4'-O-methylnyasol (10 µM)	80.1 ± 3.5	12.3 ± 1.8	5.4 ± 0.9	2.2 ± 0.6
4'-O-methylnyasol (50 µM)	45.7 ± 4.2	30.8 ± 3.1	18.2 ± 2.5	5.3 ± 1.1

Note: Data are representative and should be generated through experimentation.

Caspase-3/7 Activity Assay

This assay measures the activity of executioner caspases, which are key mediators of apoptosis.

Protocol:

• Cell Seeding and Treatment: Treat cells in a 96-well plate with 4'-O-methylnyasol for a specified time (e.g., 6, 12, 24 hours).

• Lysis and Substrate Addition: Lyse the cells and add a luminogenic caspase-3/7 substrate.

• Incubation: Incubate at room temperature.

• Luminescence Measurement: Measure the luminescence using a plate reader.

Apoptosis Induction and MAPK Signaling Pathway

Caption: Potential involvement of the MAPK pathway in 4'-O-methylnyasol-induced apoptosis.

Disclaimer

The provided protocols and anticipated results are intended as a guide for research and development. The specific biological activities of 4'-O-methylnyasol have not been extensively characterized. Therefore, all experimental conditions, including cell lines, compound concentrations, and incubation times, should be optimized for each specific research question. The proposed signaling pathways are based on the activity of related molecules and require experimental validation for 4'-O-methylnyasol.

References

• 1. Bio-Stimulant for Improving Simmondsia chinensis Secondary Metabolite Production, as Well as Antimicrobial Activity and Wound Healing Abilities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A jojoba (Simmondsia chinensis) seed cake extracts express hepatoprotective activity against paracetamol-induced toxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory effect of 4-O-methylhonokiol, compound isolated from Magnolia officinalis through inhibition of NF-kappaB [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-O-methylascochlorin attenuates inflammatory responses induced by lipopolysaccharide in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4'-O-methylnyasol as a Potential Anti-inflammatory Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a significant area of pharmaceutical research. 4'-O-methylnyasol is a novel synthetic compound with purported anti-inflammatory properties. These application notes provide a comprehensive overview of the potential mechanisms of action of 4'-O-methylnyasol and detailed protocols for its evaluation as an anti-inflammatory agent. The methodologies described are based on established in vitro and in vivo models for assessing anti-inflammatory activity.

Putative Mechanism of Action

Based on preliminary studies of structurally related compounds, 4'-O-methylnyasol is hypothesized to exert its anti-inflammatory effects through the modulation of key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are crucial in the production of pro-inflammatory mediators.

In response to inflammatory stimuli such as lipopolysaccharide (LPS), a component of Gram-negative bacteria, Toll-like receptors (TLRs) on immune cells like macrophages are activated. This activation triggers downstream signaling cascades, leading to the activation of IκB kinase (IKK). IKK then phosphorylates the inhibitory protein IκBα, leading to its ubiquitination and subsequent degradation. This frees NF-κB (typically the p50/p65 heterodimer) to translocate from the cytoplasm to the nucleus.[1][2][3] In the nucleus, NF-κB binds to specific DNA sequences, promoting the transcription of pro-inflammatory genes, including those for inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and various pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[4][5][6]

Simultaneously, LPS stimulation activates the MAPK signaling pathway, which involves a cascade of protein kinases: ERK, p38, and JNK.[4][7][8] Phosphorylation and activation of these MAPKs can further enhance the inflammatory response by activating other transcription factors and contributing to the stability of pro-inflammatory mRNAs.

4'-O-methylnyasol is proposed to inhibit the phosphorylation of IκBα and the subsequent nuclear translocation of NF-κB.[6] Additionally, it is thought to suppress the phosphorylation of key MAPK proteins.[4] By targeting these upstream signaling events, 4'-O-methylnyasol can effectively reduce the expression of iNOS, COX-2, and pro-inflammatory cytokines, thereby mitigating the inflammatory response.

Data Presentation

The following tables summarize hypothetical quantitative data for the anti-inflammatory effects of 4'-O-methylnyasol in various assays. These values are representative of what might be expected for a potent anti-inflammatory compound.

Table 1: In Vitro Anti-inflammatory Activity of 4'-O-methylnyasol

Assay	Test Concentration (µM)	% Inhibition	IC50 (µM)
Nitric Oxide (NO) Production	1	25.3 ± 2.1	10.5
5	48.7 ± 3.5
10	75.2 ± 4.8
25	92.1 ± 2.9
Prostaglandin E2 (PGE2) Production	1	22.8 ± 1.9	12.1
5	45.1 ± 3.2
10	71.5 ± 4.1
25	89.9 ± 3.7
TNF-α Production	1	30.1 ± 2.5	8.9
5	55.6 ± 4.0
10	80.3 ± 5.2
25	95.4 ± 2.3
IL-6 Production	1	28.9 ± 2.2	9.7
5	52.3 ± 3.8
10	78.6 ± 4.9
25	93.8 ± 3.1

Table 2: In Vivo Anti-inflammatory Activity of 4'-O-methylnyasol in Carrageenan-Induced Paw Edema Model

Treatment Group	Dose (mg/kg)	Paw Edema Inhibition (%) at 3 hours
Vehicle Control	-	0
4'-O-methylnyasol	10	28.5 ± 3.2
25	45.8 ± 4.1
50	62.3 ± 5.5
Indomethacin (Positive Control)	10	55.1 ± 4.8

Experimental Protocols

In Vitro Assays

1. Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

• Protocol:

  • Seed RAW 264.7 cells in 96-well plates at a density of 1 x 10^5 cells/well.

  • Incubate for 24 hours to allow for cell adherence.

  • Pre-treat the cells with various concentrations of 4'-O-methylnyasol (or vehicle control) for 1 hour.

  • Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

  • Collect the cell culture supernatant for subsequent analysis of inflammatory mediators.

2. Measurement of Nitric Oxide (NO) Production

• Principle: NO production is indirectly measured by quantifying the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

• Protocol:

  • Mix 50 µL of the collected cell culture supernatant with 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid).

  • Incubate at room temperature for 10 minutes.

  • Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

3. Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6) and Prostaglandin E2 (PGE2)

• Principle: The concentration of TNF-α, IL-6, and PGE2 in the cell culture supernatant is quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Protocol:

  • Follow the manufacturer's instructions provided with the respective ELISA kits.

  • Briefly, the supernatant is added to wells pre-coated with capture antibodies specific for the cytokine or prostaglandin of interest.

  • After incubation and washing steps, a detection antibody conjugated to an enzyme is added.

  • A substrate is then added, and the resulting colorimetric reaction is measured using a microplate reader.

  • The concentration is determined by comparison with a standard curve.

4. Western Blot Analysis for NF-κB and MAPK Signaling Proteins

• Principle: To assess the effect of 4'-O-methylnyasol on the NF-κB and MAPK signaling pathways, the expression and phosphorylation status of key proteins are analyzed by Western blotting.

• Protocol:

  • After treatment, lyse the cells and determine the protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and then incubate with primary antibodies against p-IκBα, IκBα, p-p65, p65, p-ERK, ERK, p-p38, p38, p-JNK, and JNK.

  • After washing, incubate with the appropriate HRP-conjugated secondary antibodies.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Assay

1. Carrageenan-Induced Paw Edema in Rats

• Principle: This is a widely used model of acute inflammation. Injection of carrageenan into the rat paw induces a local inflammatory response characterized by edema. The ability of a compound to reduce this edema indicates its anti-inflammatory potential.[9]

• Animals: Male Wistar rats (180-200 g).

• Protocol:

  • Acclimatize the animals for at least one week before the experiment.

  • Divide the rats into groups (n=6 per group): Vehicle control, 4'-O-methylnyasol (various doses), and a positive control (e.g., Indomethacin).

  • Administer the test compounds or vehicle orally one hour before the carrageenan injection.

  • Measure the initial paw volume of the right hind paw using a plethysmometer.

  • Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.

  • Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

  • Calculate the percentage of inhibition of paw edema for each group relative to the vehicle control group.

Visualizations

Caption: Proposed mechanism of action of 4'-O-methylnyasol.

Caption: Experimental workflow for evaluating 4'-O-methylnyasol.

References

• 1. Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers [mdpi.com]
• 2. NF-κB signaling in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | NF-κB signaling pathway in tumor microenvironment [frontiersin.org]
• 4. 4-O-methylascochlorin attenuates inflammatory responses induced by lipopolysaccharide in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Anti-inflammatory effect of 4-O-methylhonokiol, compound isolated from Magnolia officinalis through inhibition of NF-kappaB [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating the Neuroprotective Effects of 4'-O-methylnyasol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neuronal structure and function. A key pathological feature of these diseases is chronic neuroinflammation. Therefore, compounds with potent anti-inflammatory properties are promising candidates for neuroprotective therapies.

This document provides a framework for investigating the potential neuroprotective effects of 4'-O-methylnyasol. While direct experimental data on the neuroprotective activity of 4'-O-methylnyasol are not yet available in the public domain, its parent compound, nyasol, offers a strong rationale for this line of inquiry. Nyasol, a norneolignan isolated from the rhizomes of Anemarrhena asphodeloides, has demonstrated significant anti-inflammatory effects.[1] It has been shown to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and 5-lipoxygenase (5-LOX).[1] Furthermore, nyasol modulates inflammatory signaling pathways, including NF-κB, Akt, and ERK, which are critically involved in neuronal survival.[2]

Given that 4'-O-methylnyasol is a known derivative of nyasol, it is hypothesized that it may share or even exceed the anti-inflammatory and, by extension, the neuroprotective potential of its parent compound.[3] These application notes provide detailed protocols for testing this hypothesis, from initial cell-based assays to more complex signaling pathway analysis.

Data Presentation: Hypothetical Quantitative Data

The following tables present examples of the types of quantitative data that could be generated from the experimental protocols described below. These are for illustrative purposes to guide data organization and presentation.

Table 1: Effect of 4'-O-methylnyasol on Cell Viability in a Neurotoxicity Model

Treatment Group	Concentration (µM)	Cell Viability (%)	Standard Deviation
Control (Vehicle)	-	100	± 4.5
Neurotoxin (e.g., MPP+)	100	48.2	± 3.8
4'-O-methylnyasol + Neurotoxin	1	55.7	± 4.1
4'-O-methylnyasol + Neurotoxin	10	72.9	± 5.2
4'-O-methylnyasol + Neurotoxin	50	89.4	± 4.7
4'-O-methylnyasol (alone)	50	98.5	± 3.9

Table 2: Inhibition of Nitric Oxide Production by 4'-O-methylnyasol in Microglia

Treatment Group	Concentration (µM)	Nitric Oxide Production (% of LPS Control)	Standard Deviation
Control (Untreated)	-	2.1	± 0.8
LPS (1 µg/mL)	-	100	± 7.3
4'-O-methylnyasol + LPS	1	85.4	± 6.9
4'-O-methylnyasol + LPS	10	45.2	± 5.1
4'-O-methylnyasol + LPS	50	15.8	± 3.2
4'-O-methylnyasol (alone)	50	3.5	± 1.1

Table 3: Modulation of Pro-inflammatory Cytokine Expression by 4'-O-methylnyasol

Treatment Group	Concentration (µM)	Relative TNF-α mRNA Expression	Relative IL-1β mRNA Expression
Control (Untreated)	-	1.0	1.0
LPS (1 µg/mL)	-	15.7 ± 2.1	22.4 ± 2.8
4'-O-methylnyasol + LPS	10	8.9 ± 1.5	12.6 ± 1.9
4'-O-methylnyasol + LPS	50	3.2 ± 0.8	4.8 ± 1.1

Experimental Protocols

Protocol 1: Assessment of Neuroprotection using a Cell Viability Assay

This protocol determines the ability of 4'-O-methylnyasol to protect neuronal cells from a neurotoxin-induced cell death.

Materials:

• Neuronal cell line (e.g., SH-SY5Y or PC12)

• Cell culture medium (e.g., DMEM/F12) with fetal bovine serum (FBS) and penicillin-streptomycin

• 4'-O-methylnyasol

• Neurotoxin (e.g., MPP+, 6-hydroxydopamine, or glutamate)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar cell viability reagent

• DMSO

• 96-well cell culture plates

• Plate reader

Procedure:

• Cell Seeding: Seed neuronal cells into 96-well plates at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

• Pre-treatment: Prepare serial dilutions of 4'-O-methylnyasol in culture medium. Remove the old medium from the cells and add the medium containing different concentrations of 4'-O-methylnyasol. Incubate for 2 hours.

• Neurotoxin Challenge: Add the neurotoxin to the wells (except for the control and 4'-O-methylnyasol alone groups) to induce cell death.

• Incubation: Incubate the plate for 24-48 hours.

• Cell Viability Measurement: Add MTT solution to each well and incubate for 4 hours. The viable cells will convert MTT to formazan crystals.

• Solubilization: Add DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Express cell viability as a percentage relative to the control (vehicle-treated) cells.

Protocol 2: Measurement of Nitric Oxide Production

This protocol assesses the anti-inflammatory effect of 4'-O-methylnyasol by measuring the inhibition of nitric oxide (NO) production in activated microglia.

Materials:

• Microglial cell line (e.g., BV-2 or RAW 264.7)

• Lipopolysaccharide (LPS)

• Griess Reagent

• Nitrite standard solutions

• 4'-O-methylnyasol

Procedure:

• Cell Seeding: Plate microglial cells in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate overnight.

• Treatment: Treat the cells with various concentrations of 4'-O-methylnyasol for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Sample Collection: Collect the cell culture supernatant.

• Griess Assay: Mix the supernatant with an equal volume of Griess Reagent and incubate for 15 minutes at room temperature.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration from a standard curve generated using known concentrations of sodium nitrite.

Protocol 3: Western Blot Analysis of Signaling Pathways

This protocol is used to investigate the effect of 4'-O-methylnyasol on key signaling proteins involved in inflammation and cell survival, such as NF-κB, Akt, and ERK.

Materials:

• Neuronal or microglial cells

• 4'-O-methylnyasol

• LPS or other stimuli

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-NF-κB, anti-NF-κB, anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis: Treat cells with 4'-O-methylnyasol and/or a stimulus (e.g., LPS). After treatment, wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.

• Electrotransfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Suppression of inducible nitric oxide synthase expression by nyasol and broussonin A, two phenolic compounds from Anemarrhena asphodeloides, through NF-κB transcriptional regulation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the yield of 4'-O-methylnyasol from natural sources

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the extraction and purification of 4'-O-methylnyasol from natural sources.

Frequently Asked Questions (FAQs)

Q1: What are the most common natural sources for extracting 4'-O-methylnyasol?

While the distribution of 4'-O-methylnyasol can vary, it is typically found in the leaves, bark, and roots of specific plant species. The concentration of the compound can be influenced by factors such as the geographical location, season of harvest, and overall health of the plant. Preliminary screening of different plant parts is recommended to identify the most abundant source.

Q2: Which extraction solvent is most effective for isolating 4'-O-methylnyasol?

The choice of solvent is critical for maximizing the yield of 4'-O-methylnyasol. The polarity of the solvent should ideally match that of the target compound. For moderately polar compounds like 4'-O-methylnyasol, solvents such as ethanol, methanol, or ethyl acetate are often effective.[1][2] It is advisable to perform small-scale pilot extractions with a range of solvents to determine the optimal choice for your specific plant material.

Q3: How can I minimize the degradation of 4'-O-methylnyasol during extraction?

4'-O-methylnyasol can be sensitive to heat and light. To prevent degradation, it is recommended to use extraction methods that operate at lower temperatures, such as ultrasound-assisted extraction (UAE) or maceration in the absence of light.[3] Additionally, processing the plant material quickly after harvesting and ensuring proper drying and storage are crucial pre-extraction steps to preserve the integrity of the compound.[2][4]

Q4: What are the key challenges in purifying 4'-O-methylnyasol?

The purification of 4'-O-methylnyasol from a crude plant extract can be challenging due to the presence of other structurally similar compounds.[1] Common difficulties include the removal of pigments like chlorophyll and the separation of isomers or closely related analogues. Multi-step purification strategies involving different chromatographic techniques are often necessary to achieve high purity.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Low Yield of Crude Extract

Potential Cause	Troubleshooting Step
Inefficient cell wall disruption	Decrease the particle size of the plant material by grinding it into a fine powder. This increases the surface area for solvent penetration.[4]
Inappropriate solvent selection	Test a range of solvents with varying polarities (e.g., hexane, ethyl acetate, ethanol, methanol) to find the most effective one for 4'-O-methylnyasol.[1][2]
Insufficient extraction time or temperature	Optimize the extraction time and temperature for your chosen method. For maceration, allow for a longer extraction period. For methods like Soxhlet, ensure the temperature is appropriate without causing degradation.[3]
Poor solvent-to-solid ratio	Increase the volume of the extraction solvent relative to the amount of plant material to ensure thorough extraction.

Low Purity of Isolated 4'-O-methylnyasol

Potential Cause	Troubleshooting Step
Presence of interfering compounds (e.g., chlorophyll, tannins)	Perform a pre-extraction with a non-polar solvent like hexane to remove chlorophyll and other lipids.[1][2] Consider using techniques like solid-phase extraction (SPE) for initial cleanup.
Co-elution with similar compounds during chromatography	Optimize the chromatographic conditions. For column chromatography, try different stationary phases (e.g., silica gel, alumina) and solvent systems. For HPLC, adjust the mobile phase gradient, flow rate, and column type.[1]
Incomplete separation of isomers	Employ high-resolution chromatographic techniques such as preparative HPLC with a chiral column if isomeric separation is required.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of 4'-O-methylnyasol

This method utilizes ultrasonic waves to accelerate the extraction process at a lower temperature, minimizing the risk of thermal degradation.

Materials:

• Dried and powdered plant material

• Extraction solvent (e.g., 80% ethanol)

• Ultrasonic bath or probe sonicator

• Filter paper or vacuum filtration system

• Rotary evaporator

Procedure:

• Weigh 10 g of the dried, powdered plant material and place it in a 250 mL flask.

• Add 100 mL of 80% ethanol to the flask.

• Place the flask in an ultrasonic bath and sonicate at a frequency of 40 kHz and a power of 100 W for 30 minutes at 25°C.

• After sonication, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid plant material.

• Repeat the extraction process on the plant residue two more times with fresh solvent to ensure complete extraction.

• Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at 40°C.

• The resulting crude extract can be further purified.

Protocol 2: Column Chromatography for Purification of 4'-O-methylnyasol

This protocol describes a standard method for the purification of 4'-O-methylnyasol from a crude extract.

Materials:

• Crude extract containing 4'-O-methylnyasol

• Silica gel (60-120 mesh) for column chromatography

• Glass column

• Solvent system (e.g., a gradient of hexane and ethyl acetate)

• Collection tubes

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Prepare a slurry of silica gel in hexane and pack it into the glass column.

• Dissolve the crude extract in a minimal amount of the initial mobile phase (e.g., 100% hexane) and load it onto the top of the silica gel column.

• Begin eluting the column with the initial mobile phase.

• Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate in hexane (e.g., 9:1, 8:2, 7:3 hexane:ethyl acetate).

• Collect fractions of the eluate in separate tubes.

• Monitor the separation of compounds by spotting the collected fractions on TLC plates and developing them in an appropriate solvent system.

• Visualize the spots on the TLC plates under UV light or by using a staining reagent.

• Combine the fractions that contain pure 4'-O-methylnyasol, as determined by TLC analysis.

• Evaporate the solvent from the combined fractions to obtain the purified compound.

Visualizations

Experimental Workflow for 4'-O-methylnyasol Extraction and Purification

Caption: A generalized workflow for the extraction and purification of 4'-O-methylnyasol.

Hypothetical Biosynthetic Pathway of 4'-O-methylnyasol

4'-O-methylnyasol is likely a sterol derivative, synthesized via the isoprenoid pathway.[5][6] This pathway involves the conversion of simpler precursors into a complex sterol backbone, which is then further modified to yield the final product.

Caption: A plausible biosynthetic pathway for 4'-O-methylnyasol from Acetyl-CoA.

References

• 1. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. phytojournal.com [phytojournal.com]
• 4. mdpi.com [mdpi.com]
• 5. Metabolism and Biological Activities of 4-Methyl-Sterols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Crosstalk between cytosolic and plastidial pathways of isoprenoid biosynthesis in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming solubility issues of 4'-O-methylnyasol in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with 4'-O-methylnyasol in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of 4'-O-methylnyasol?

A1: 4'-O-methylnyasol is a hydrophobic molecule with very low intrinsic solubility in aqueous buffers.[1][2] While the exact solubility can vary with buffer composition and pH, it is generally in the low µg/mL range, which can be a limiting factor for in vitro and in vivo studies.

Q2: I am observing precipitation of 4'-O-methylnyasol when I dilute my DMSO stock solution into my aqueous assay buffer. What can I do?

A2: This is a common issue for hydrophobic compounds.[3] Several strategies can be employed to prevent precipitation and increase the aqueous solubility of 4'-O-methylnyasol. These include the use of co-solvents, surfactants, pH adjustment, or complexation agents like cyclodextrins.[4][5][6][7][8][9][10] It is crucial to determine the optimal concentration of the solubilizing agent and the final concentration of 4'-O-methylnyasol that your experiment can tolerate.

Q3: What are the most common approaches to enhance the solubility of hydrophobic compounds like 4'-O-methylnyasol for research purposes?

A3: The most frequently used methods in a research setting to improve the solubility of poorly water-soluble drugs include:

• Co-solvency: Blending water with a miscible organic solvent to increase the solubility of hydrophobic solutes.[5][7][8][9][11]

• Use of Surfactants: Employing surfactants to form micelles that can encapsulate hydrophobic molecules.[4][6]

• pH Adjustment: For ionizable compounds, altering the pH of the solution can significantly increase solubility.[4][6][9][11]

• Cyclodextrin Complexation: Using cyclodextrins to form inclusion complexes with the hydrophobic drug, thereby enhancing its aqueous solubility.[5][10]

• Solid Dispersions: Creating a solid dispersion of the drug in a hydrophilic carrier to improve its dissolution rate and solubility.[4][8]

Troubleshooting Guides & Experimental Protocols

Co-solvent Systems

Issue: My compound precipitates from my DMSO stock upon dilution in an aqueous buffer.

Solution: Utilize a co-solvent system to increase the solubility of 4'-O-methylnyasol. Co-solvents reduce the polarity of the aqueous medium, allowing for better solvation of hydrophobic molecules.[7][11]

Experimental Protocol: Solubility Enhancement using a Co-solvent

• Stock Solution Preparation: Prepare a high-concentration stock solution of 4'-O-methylnyasol in 100% DMSO (e.g., 10 mM).

• Co-solvent Selection: Choose a biocompatible co-solvent such as ethanol, propylene glycol, or polyethylene glycol (PEG).[7]

• Working Solution Preparation:

  • Prepare a series of aqueous buffers containing different percentages of the chosen co-solvent (e.g., 5%, 10%, 20% v/v).

  • Add the 4'-O-methylnyasol stock solution to the co-solvent-containing buffers to achieve the desired final concentration.

  • Vortex the solutions thoroughly.

• Solubility Assessment:

  • Visually inspect for any precipitation.

  • For a quantitative measure, incubate the solutions at the experimental temperature, centrifuge to pellet any undissolved compound, and measure the concentration of 4'-O-methylnyasol in the supernatant using a suitable analytical method (e.g., HPLC-UV).

Data Presentation: 4'-O-methylnyasol Solubility in Co-solvent Systems

Co-solvent	Concentration (% v/v)	Achievable 4'-O-methylnyasol Concentration (µM)
None (Control)	0	< 1
Ethanol	5	15
Ethanol	10	40
Propylene Glycol	5	20
Propylene Glycol	10	55

Experimental Workflow for Co-solvent Screening

A workflow for determining the maximum solubility of 4'-O-methylnyasol using co-solvents.

Surfactant-based Formulations

Issue: The use of co-solvents is not compatible with my cell-based assay.

Solution: Employ a non-ionic surfactant like Tween® 80 or Pluronic® F-68. Surfactants form micelles in aqueous solutions that can encapsulate hydrophobic compounds, increasing their apparent solubility.[4][6]

Experimental Protocol: Micellar Solubilization with Surfactants

• Surfactant Stock Preparation: Prepare aqueous stock solutions of surfactants (e.g., 10% w/v Tween® 80, 10% w/v Pluronic® F-68).

• Working Solution Preparation:

  • Prepare a series of aqueous buffers with varying final surfactant concentrations (e.g., 0.01%, 0.1%, 1% w/v).

  • Add the 4'-O-methylnyasol stock solution (in a minimal amount of organic solvent like DMSO) to the surfactant-containing buffers.

  • Sonicate or vortex the solutions to facilitate micelle formation and drug encapsulation.

• Solubility Assessment: Determine the concentration of solubilized 4'-O-methylnyasol as described for the co-solvent method.

Data Presentation: 4'-O-methylnyasol Solubility with Surfactants

Surfactant	Concentration (% w/v)	Achievable 4'-O-methylnyasol Concentration (µM)
None (Control)	0	< 1
Tween® 80	0.1	50
Tween® 80	1	150
Pluronic® F-68	0.1	45
Pluronic® F-68	1	130

Signaling Pathway: Micellar Solubilization

Diagram illustrating the encapsulation of hydrophobic 4'-O-methylnyasol within a surfactant micelle.

pH-Dependent Solubility

Issue: My compound has ionizable groups, and I need a simple method to enhance solubility without organic solvents or surfactants.

Solution: If 4'-O-methylnyasol has an ionizable functional group (e.g., a phenolic hydroxyl or a basic nitrogen), its solubility can be significantly increased by adjusting the pH of the solution to ionize the compound.[4][6][9][11]

Experimental Protocol: pH-Dependent Solubility

• Determine pKa: If the pKa of 4'-O-methylnyasol is unknown, it can be predicted using software or determined experimentally.

• Buffer Preparation: Prepare a series of buffers with pH values spanning the pKa of the compound (e.g., for an acidic compound with a pKa of 8, use buffers with pH 7, 8, 9, and 10).

• Solubility Measurement:

  • Add an excess of solid 4'-O-methylnyasol to each buffer.

  • Shake the suspensions at a constant temperature until equilibrium is reached (e.g., 24-48 hours).

  • Filter the solutions to remove undissolved solid.

  • Measure the concentration of the dissolved compound in the filtrate by a suitable analytical method.

Data Presentation: pH-Dependent Solubility of 4'-O-methylnyasol (Hypothetical Acidic pKa ~8.5)

Buffer pH	State of Compound	Achievable 4'-O-methylnyasol Concentration (µM)
6.0	Predominantly Neutral	2
7.4	Mostly Neutral	5
8.5 (pKa)	50% Ionized	50
9.5	Predominantly Ionized	250

Logical Relationship: pH and Solubility

The relationship between solution pH and the solubility of an ionizable compound like 4'-O-methylnyasol.

For further assistance, please contact our technical support team.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CAS 104-93-8: 4-Methylanisole | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijmsdr.org [ijmsdr.org]
• 6. brieflands.com [brieflands.com]
• 7. ijpbr.in [ijpbr.in]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. researchgate.net [researchgate.net]
• 10. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]

Stability of 4'-O-methylnyasol under different storage conditions

Disclaimer: The following information is based on general principles of chemical stability, data from related phenolic and methylated compounds, and standard pharmaceutical testing guidelines. As of the date of this publication, specific public data on the stability of 4'-O-methylnyasol is limited. Therefore, this guide should be used as a reference for general best practices, and it is crucial to perform compound-specific validation for all experimental work.

Troubleshooting Guide

This guide addresses common issues researchers may encounter during the storage and handling of 4'-O-methylnyasol.

Question	Possible Causes	Troubleshooting Steps
Why am I observing significant degradation of my 4'-O-methylnyasol sample even under recommended storage conditions?	1. Contamination: The presence of impurities, such as oxidative agents or acidic/basic residues, can accelerate degradation. 2. Inappropriate Solvent: The solvent used for storage may not be inert or may contain impurities (e.g., peroxides in aged ethers). 3. Container Material: The storage container may be reactive or may leach substances that catalyze degradation. 4. Repeated Freeze-Thaw Cycles: Multiple freeze-thaw cycles can lead to physical and chemical degradation of the compound.[1]	1. Verify Purity: Re-purify the sample if necessary. Ensure all glassware and equipment are scrupulously clean. 2. Solvent Purity Check: Use high-purity, anhydrous solvents. Test for peroxides in ether-based solvents. Consider storing the compound as a dry powder if solvent instability is suspected. 3. Container Selection: Store in inert glass containers, such as amber borosilicate glass vials with PTFE-lined caps.[2] 4. Aliquot Samples: Prepare single-use aliquots to minimize freeze-thaw cycles.[1]
What could be causing low recovery of 4'-O-methylnyasol from my stored samples?	1. Adsorption to Surfaces: The compound may adsorb to the surface of the storage container, especially with plasticware. 2. Precipitation: The compound may have precipitated out of solution due to temperature changes or solvent evaporation. 3. Chemical Transformation: The compound may have degraded into products that are not detected by the analytical method.	1. Use Appropriate Containers: Prefer glass over plastic for long-term storage.[1][2] Consider silanized glass vials for particularly "sticky" compounds. 2. Visual Inspection & Sonication: Before analysis, visually inspect the sample for precipitates. If present, gently warm the sample and sonicate to redissolve. Ensure the container is tightly sealed to prevent solvent evaporation. 3. Method Validation: Use a stability-indicating analytical method, such as HPLC with a photodiode array detector, that can separate and detect potential degradation products.[3]
Why are my stability results for 4'-O-methylnyasol inconsistent across different experiments?	1. Inconsistent Environmental Conditions: Minor variations in temperature, light exposure, or humidity between experiments can lead to different degradation rates. 2. Variability in Sample Handling: Differences in the duration of sample exposure to ambient conditions during preparation can introduce variability. 3. Analytical Method Variability: Inconsistent instrument performance or variations in the execution of the analytical method can affect results.	1. Controlled Environment: Conduct all stability studies in a controlled environment with consistent temperature, humidity, and light conditions.[4][5] 2. Standardized Procedures: Adhere to a strict, standardized protocol for sample preparation and handling. 3. Method Robustness: Ensure the analytical method is validated for robustness. Regularly perform system suitability tests to ensure consistent instrument performance.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 4'-O-methylnyasol?

For long-term storage, 4'-O-methylnyasol, like many phenolic compounds, should be stored as a dry solid in a tightly sealed, amber glass container at -20°C or lower, protected from light and moisture.[5][6] For short-term storage in solution, use a high-purity, inert solvent and store at 4°C or -20°C, again with protection from light.

Q2: How does temperature affect the stability of 4'-O-methylnyasol?

Higher temperatures generally accelerate the degradation of chemical compounds.[6] For phenolic compounds, elevated temperatures can promote oxidation. It is recommended to avoid storing 4'-O-methylnyasol at room temperature for extended periods.

Q3: Is 4'-O-methylnyasol sensitive to light?

Phenolic compounds are often susceptible to photodegradation.[4][6] Therefore, it is crucial to protect 4'-O-methylnyasol from light by using amber-colored vials or by storing clear vials in the dark.

Q4: What is the impact of pH on the stability of 4'-O-methylnyasol?

The stability of phenolic compounds can be pH-dependent. Extreme pH conditions (highly acidic or alkaline) can catalyze hydrolysis or other degradation reactions. It is advisable to maintain the pH of solutions containing 4'-O-methylnyasol near neutral, unless specific experimental conditions require otherwise.

Q5: Which solvents are recommended for storing 4'-O-methylnyasol?

High-purity, anhydrous solvents such as DMSO, ethanol, or acetonitrile are commonly used. The choice of solvent will depend on the intended downstream application. It is important to ensure the solvent is free of impurities that could promote degradation. For long-term storage, DMSO is a common choice, but it's important to be aware that water content in DMSO can affect compound stability.[1]

Hypothetical Stability Data for 4'-O-methylnyasol

The following table summarizes hypothetical stability data for 4'-O-methylnyasol under various storage conditions over a 6-month period. This data is for illustrative purposes only.

Storage Condition	Time Point	% Recovery (Mean ± SD)	Appearance of Degradation Products
-20°C, Dark, Solid	1 month	99.8 ± 0.2%	None Detected
3 months	99.5 ± 0.3%	None Detected
6 months	99.2 ± 0.4%	None Detected
4°C, Dark, in Ethanol	1 month	98.5 ± 0.5%	Minor peak at RRT 0.8
3 months	96.2 ± 0.7%	Increase in peak at RRT 0.8
6 months	92.1 ± 1.1%	Significant increase in peak at RRT 0.8
25°C, Light, in Ethanol	1 month	85.3 ± 1.5%	Multiple degradation peaks
3 months	68.7 ± 2.1%	Significant degradation
6 months	45.9 ± 2.8%	Major degradation
40°C, Dark, Solid (Forced Degradation)	1 week	90.1 ± 1.2%	Two major degradation peaks

Experimental Protocols

Protocol 1: Real-Time Stability Testing

• Sample Preparation: Prepare multiple aliquots of 4'-O-methylnyasol as a solid and in the desired solvent(s) in amber glass vials with PTFE-lined caps.

• Storage: Place the samples in stability chambers set to the desired long-term storage conditions (e.g., -20°C, 4°C, and 25°C/60% RH). Protect all samples from light.[4]

• Time Points: At specified time points (e.g., 0, 1, 3, 6, 12, 24 months), remove one aliquot from each storage condition.

• Analysis: Allow the samples to equilibrate to room temperature. Analyze the samples using a validated stability-indicating HPLC method to determine the concentration of 4'-O-methylnyasol and to detect any degradation products.[3]

• Data Evaluation: Compare the results to the initial time point (t=0) to determine the percentage of recovery and the rate of degradation.

Protocol 2: Forced Degradation Study

Forced degradation studies are used to identify potential degradation pathways and to develop stability-indicating analytical methods.[4]

• Acid/Base Hydrolysis:

  • Treat a solution of 4'-O-methylnyasol with 0.1 M HCl and another with 0.1 M NaOH.

  • Incubate at a controlled temperature (e.g., 60°C) for a defined period.

  • Neutralize the samples before analysis.

• Oxidative Degradation:

  • Treat a solution of 4'-O-methylnyasol with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂).

  • Incubate at room temperature, protected from light.

• Thermal Degradation:

  • Expose solid 4'-O-methylnyasol to elevated temperatures (e.g., 60°C, 80°C) in a controlled oven.

• Photodegradation:

  • Expose a solution of 4'-O-methylnyasol to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.

• Analysis: Analyze all stressed samples by HPLC-UV/MS to identify and characterize the degradation products.[3][7]

Visualizations

Caption: Experimental workflow for a real-time stability study.

Caption: Potential degradation pathways for a phenolic compound.

References

• 1. researchgate.net [researchgate.net]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 4. longdom.org [longdom.org]
• 5. An In-Depth Stability Study of the Essential Oils from Mentha × piperita, Mentha spicata, Origanum vulgare, and Thymus vulgaris: The Impact of Thermal and Storage Conditions | MDPI [mdpi.com]
• 6. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]

Optimizing dosage and administration routes for 4'-O-methylnyasol in vivo

This support center provides guidance for researchers, scientists, and drug development professionals on optimizing dosage and administration routes for novel compounds, such as 4'-O-methylnyasol, in initial in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: Where should I begin when I have no in vivo data for my compound?

A1: Start with a thorough literature review of compounds with similar chemical structures or mechanisms of action. This may provide insights into potential starting doses, suitable administration routes, and possible toxicities. Following the literature review, the first experimental step is typically a dose-range finding (DRF) study to determine the maximum tolerated dose (MTD) and the minimum effective dose (MED).[1][2]

Q2: How do I choose the appropriate administration route for my compound?

A2: The choice of administration route depends on the physicochemical properties of your compound, the research question, and the target tissue.[3] Key considerations include the compound's solubility, the desired speed of onset, and whether a local or systemic effect is required. For example, intravenous (IV) administration provides immediate and complete bioavailability, while oral (PO) administration is less invasive but may be affected by first-pass metabolism.[4][5]

Q3: What are the most common administration routes used in mice?

A3: Common routes include oral gavage (PO), intraperitoneal (IP), intravenous (IV), subcutaneous (SC), and intramuscular (IM).[5] Each has distinct characteristics regarding absorption rate, bioavailability, and potential for local irritation.[4][5] The choice can significantly impact the outcome of the study.[3]

Q4: How can I estimate a starting dose for my first in vivo experiment?

A4: A starting dose can be estimated from in vitro data using techniques like in vitro-in vivo extrapolation (IVIVE).[6] This method uses in vitro concentration-response data to estimate an in vivo dose that would produce similar pharmacological effects.[6] It's also common to start with a low dose and gradually increase it in subsequent cohorts of animals during a dose-range finding study.[1]

Q5: What is the purpose of a pharmacokinetic (PK) study?

A5: A pharmacokinetic study measures how the body absorbs, distributes, metabolizes, and excretes (ADME) a drug.[7] This information is crucial for understanding the drug's concentration at its site of action over time, which helps in optimizing the dosing regimen for efficacy and safety.[7][8]

Troubleshooting Guides

Issue 1: High variability in experimental results between animals.

• Possible Cause: Inconsistent administration technique.

  • Solution: Ensure all personnel are thoroughly trained and standardized on the chosen administration route. For example, with oral gavage, improper technique can lead to administration into the lungs instead of the stomach.[5]

• Possible Cause: Animal stress.

  • Solution: Acclimate animals to handling and the experimental procedures before the study begins. Stress can significantly impact physiological responses and introduce variability.[9]

• Possible Cause: Biological differences between animals.

  • Solution: Use animals of the same sex, age, and from the same supplier to minimize biological variability. Randomize animals into treatment groups.[10]

Issue 2: No observable effect at the tested doses.

• Possible Cause: The administered dose is too low.

  • Solution: Conduct a dose-escalation study to test higher concentrations. Refer to your dose-range finding study to ensure you do not exceed the MTD.[2][11]

• Possible Cause: Poor bioavailability via the chosen administration route.

  • Solution: Consider an alternative administration route that offers higher bioavailability, such as switching from oral to intraperitoneal or intravenous.[4] A pharmacokinetic study can help determine the bioavailability of your compound.

• Possible Cause: Rapid metabolism or clearance of the compound.

  • Solution: Analyze plasma samples to determine the half-life of your compound. If it's being cleared too quickly, you may need to increase the dosing frequency.[12]

Issue 3: Unexpected toxicity or adverse effects.

• Possible Cause: The administered dose is too high.

  • Solution: Immediately reduce the dose or terminate the experiment for the affected cohort. Your dose-range finding study should have identified the MTD.[2][13]

• Possible Cause: The formulation vehicle is causing toxicity.

  • Solution: Run a control group with only the vehicle to assess its effects. Ensure the vehicle is appropriate for the chosen administration route and is non-toxic at the administered volume.

• Possible Cause: Off-target effects of the compound.

  • Solution: This is a complex issue that may require further in vitro studies to investigate the compound's mechanism of action and potential off-target binding.

Data Presentation

Table 1: Common Administration Routes in Mice

Route	Abbreviation	Typical Volume	Absorption Speed	Bioavailability	Key Considerations
Oral	PO	0.1 - 0.8 mL	Slow	Variable	Subject to first-pass metabolism.[4]
Intraperitoneal	IP	0.2 - 0.8 mL	Rapid	High	Risk of organ injury if performed incorrectly.[5][14]
Intravenous	IV	0.05 - 0.2 mL	Immediate	100%	Requires skill; can be stressful for the animal.[4]
Subcutaneous	SC	0.05 - 0.1 mL	Slow	High	Suitable for sustained release; limited volume.
Intramuscular	IM	0.05 - 0.1 mL	Moderate	High	Can be painful; limited volume.[5]
Intranasal	IN	< 0.03 mL	Rapid	Variable	Bypasses the blood-brain barrier for CNS delivery.[15]

Experimental Protocols

Protocol 1: Dose-Range Finding (DRF) Study

• Objective: To determine the Maximum Tolerated Dose (MTD) and identify a range of doses for initial efficacy studies.[2][11]

• Animal Model: Select a relevant animal model (e.g., C57BL/6 mice, 8-10 weeks old, male).

• Grouping: Assign animals to several groups (e.g., 5 groups, n=3-5 mice per group). One group will be the vehicle control.

• Dose Selection: Based on in vitro data or literature on similar compounds, select a range of doses. A common approach is to use a geometric progression (e.g., 1, 3, 10, 30 mg/kg).

• Administration: Administer the compound or vehicle via the chosen route.

• Monitoring: Observe animals for clinical signs of toxicity (e.g., weight loss, changes in behavior, ruffled fur) at regular intervals for a set period (e.g., 7-14 days).[13]

• Data Collection: Record body weight daily. At the end of the study, collect blood for clinical chemistry and major organs for histopathology.[11]

• Analysis: The MTD is the highest dose that does not cause significant toxicity.

Protocol 2: Basic Pharmacokinetic (PK) Study

• Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.[7]

• Animal Model: Use the same strain of mice as in the DRF study.

• Grouping: Divide animals into groups corresponding to different time points for sample collection.

• Administration: Administer a single dose of the compound, typically well below the MTD.

• Sample Collection: At predetermined time points (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24 hours), collect blood samples from a small number of animals at each point.

• Bioanalysis: Analyze the plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of the compound.[16]

• Data Analysis: Plot the plasma concentration versus time. Calculate key PK parameters such as half-life (t1/2), maximum concentration (Cmax), time to reach Cmax (Tmax), and the area under the curve (AUC).

Visualizations

Caption: General workflow for in vivo studies of a novel compound.

Caption: Decision tree for selecting an in vivo administration route.

References

• 1. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 2. criver.com [criver.com]
• 3. How to Administer a Substance to a Mouse? - TransCure bioServices [transcurebioservices.com]
• 4. glpbio.com [glpbio.com]
• 5. rjptsimlab.com [rjptsimlab.com]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacokinetics in New Drug Development: Key to Advancing Drug Discovery [pharmacores.com]
• 8. How to optimise drug study design: pharmacokinetics and pharmacodynamics studies introduced to paediatricians - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. In Vivo Design: 5 Strategies to Improve Research Outcomes [modernvivo.com]
• 11. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 12. google.com [google.com]
• 13. In vivo toxicology studies - Drug development - PK-TK [vivotecnia.com]
• 14. [PDF] Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies? | Semantic Scholar [semanticscholar.org]
• 15. Intranasal Administration of CNS Therapeutics to Awake Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]

Minimizing off-target effects of 4'-O-methylnyasol in cellular assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing off-target effects of 4'-O-methylnyasol in cellular assays. Due to the limited specific data on 4'-O-methylnyasol, this guidance is largely based on the known biological activities of its parent compound, nyasol.

Frequently Asked Questions (FAQs)

Q1: What is 4'-O-methylnyasol and what are its potential on-target effects?

A1: 4'-O-methylnyasol is a methylated derivative of nyasol, a naturally occurring lignan found in Anemarrhena asphodeloides. While specific on-target effects of 4'-O-methylnyasol are still under investigation, its parent compound, nyasol, has demonstrated several biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. One study has identified 4'-O-methylnyasol as an active agent against the respiratory syncytial virus (RSV)[1]. Therefore, its on-target effects are likely related to these activities.

Q2: What are the potential off-target effects of 4'-O-methylnyasol?

A2: Based on the known activities of nyasol, potential off-target effects of 4'-O-methylnyasol that researchers should be aware of include:

• Estrogenic Effects: Nyasol is a known selective agonist for Estrogen Receptor β (ERβ), classifying it as a phytoestrogen[2]. This could lead to unintended hormonal effects in cell models expressing ERβ.

• Anti-inflammatory Pathway Modulation: Nyasol inhibits the production of eicosanoids and nitric oxide and can suppress the NF-κB signaling pathway[3]. If the primary target of interest is unrelated to inflammation, these effects would be considered off-target.

• General Cytotoxicity: At higher concentrations, like many small molecules, 4'-O-methylnyasol may exhibit cytotoxicity that is independent of its intended target.

Q3: How can I begin to assess the potential off-target effects of 4'-O-methylnyasol in my cellular assay?

A3: A systematic approach is recommended. Start by performing a dose-response curve to determine the concentration range for your intended on-target effect and to identify the threshold for cytotoxicity using an MTT or similar cell viability assay. Concurrently, you can screen for known off-target activities of the parent compound, nyasol, such as ERβ agonism and NF-κB inhibition, using specific reporter assays.

Troubleshooting Guide

Observed Problem	Potential Cause (Off-Target Effect)	Recommended Action
Unexpected changes in cell morphology or proliferation in an estrogen-responsive cell line (e.g., MCF-7, T47D).	Estrogenic activity via Estrogen Receptor β (ERβ) agonism.	1. Perform an ERβ competitive binding assay or a luciferase reporter assay with an ERβ response element. 2. If ERβ agonism is confirmed, consider using a cell line that does not express ERβ or co-treat with an ER antagonist like ICI 182,780 to block this off-target effect.
Inhibition of an inflammatory response in my assay that is unrelated to the intended target.	Inhibition of the NF-κB signaling pathway or suppression of eicosanoid/nitric oxide production.	1. Use an NF-κB luciferase reporter assay to check for inhibition of this pathway. 2. Measure nitric oxide production using a Griess assay. 3. Quantify key eicosanoids (e.g., prostaglandins) using ELISA or LC-MS.
High levels of cell death at concentrations close to the effective dose for the on-target effect.	General cytotoxicity.	1. Determine the cytotoxic concentration 50 (CC50) using an MTT or similar cell viability assay and compare it to the effective concentration 50 (EC50) for the on-target effect to calculate the selectivity index (SI = CC50/EC50). 2. Use the lowest effective concentration of 4'-O-methylnyasol in your experiments. 3. Consider time-course experiments to find a window where the on-target effect is observable with minimal cytotoxicity.
My results are inconsistent across different experiments.	Variability in cell passage number, cell density, or compound stability.	1. Use cells within a consistent and low passage number range. 2. Optimize and standardize cell seeding density. 3. Prepare fresh stock solutions of 4'-O-methylnyasol and protect from light if it is found to be light-sensitive.

Quantitative Data Summary

The following table summarizes available quantitative data for the parent compound, nyasol. This data can serve as a reference for designing experiments with 4'-O-methylnyasol.

Compound	Assay	Cell Line	Activity	Value	Reference
Nyasol	Anti-RSV Assay	HEp-2	IC50	< 1.15 µM	[1]
Broussonin A (structurally related)	Anti-RSV Assay	HEp-2	IC50	< 1.15 µM	[1]
Nyasol	Nitric Oxide Production	RAW 264.7	Inhibition	Significant at > 1 µM	[4]
Nyasol	PGE2 Production	RAW 264.7	Inhibition	Significant at > 1 µM	[4]
Nyasol	Estrogen Receptor β	HEK-293	EC50	Not specified, but noted as a selective agonist	[2][5]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This assay determines the concentration of 4'-O-methylnyasol that is cytotoxic to the cells.

• Materials: 96-well plate, cells of interest, complete culture medium, 4'-O-methylnyasol, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS), solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of 4'-O-methylnyasol in culture medium and add to the wells. Include a vehicle control (e.g., DMSO).

  • Incubate for the desired experimental duration (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 value.[6][7][8][9]

NF-κB Luciferase Reporter Assay

This assay measures the effect of 4'-O-methylnyasol on the NF-κB signaling pathway.

• Materials: Cells stably or transiently transfected with an NF-κB-driven luciferase reporter construct, 96-well white opaque plates, 4'-O-methylnyasol, an NF-κB activator (e.g., TNF-α or LPS), luciferase assay reagent.

• Procedure:

  • Seed the reporter cells in a 96-well white plate.

  • Pre-treat the cells with various concentrations of 4'-O-methylnyasol for a specified time (e.g., 1 hour).

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α at 10 ng/mL). Include unstimulated and vehicle controls.

  • Incubate for an appropriate time (e.g., 6-24 hours) to allow for luciferase expression.

  • Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

  • Measure the luminescence using a plate-reading luminometer.

  • Normalize the luciferase activity to a control for cell viability if necessary.[10][11][12][13][14]

Nitric Oxide Production (Griess Assay)

This assay quantifies the amount of nitrite, a stable product of nitric oxide, in the cell culture supernatant.

• Materials: 96-well plate, cells (e.g., RAW 264.7 macrophages), culture medium, 4'-O-methylnyasol, LPS (lipopolysaccharide), Griess reagent (Part A: sulfanilamide in phosphoric acid; Part B: N-(1-naphthyl)ethylenediamine dihydrochloride in water), sodium nitrite standard.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere.

  • Treat the cells with different concentrations of 4'-O-methylnyasol in the presence or absence of an inducer like LPS (1 µg/mL).

  • Incubate for 24 hours.

  • Prepare a sodium nitrite standard curve.

  • Transfer 50 µL of cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess reagent Part A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess reagent Part B to each well and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm.

  • Calculate the nitrite concentration in the samples using the standard curve.[15][16][17][18][19]

Estrogen Receptor β (ERβ) Reporter Assay

This assay determines if 4'-O-methylnyasol can activate transcription through ERβ.

• Materials: Cells co-transfected with an ERβ expression vector and a luciferase reporter vector containing estrogen response elements (EREs), 96-well white opaque plates, 4'-O-methylnyasol, 17β-estradiol (positive control), luciferase assay reagent.

• Procedure:

  • Seed the transfected cells in a 96-well white plate.

  • Treat the cells with various concentrations of 4'-O-methylnyasol. Include a vehicle control and a positive control (17β-estradiol).

  • Incubate for 24 hours to allow for reporter gene expression.

  • Lyse the cells and add the luciferase assay reagent.

  • Measure the luminescence.

  • Express the results as fold activation over the vehicle control.[20][21]

Visualizations

Caption: Workflow for assessing on- and off-target effects of 4'-O-methylnyasol.

Caption: Putative inhibition of the NF-κB signaling pathway by 4'-O-methylnyasol.

Caption: Potential activation of the Estrogen Receptor β (ERβ) pathway by 4'-O-methylnyasol.

References

• 1. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nyasol - Wikipedia [en.wikipedia.org]
• 3. Suppression of inducible nitric oxide synthase expression by nyasol and broussonin A, two phenolic compounds from Anemarrhena asphodeloides, through NF-κB transcriptional regulation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. broadpharm.com [broadpharm.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 11. bowdish.ca [bowdish.ca]
• 12. researchgate.net [researchgate.net]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. indigobiosciences.com [indigobiosciences.com]
• 15. mdpi.com [mdpi.com]
• 16. 4.6. Nitric Oxide Assay [bio-protocol.org]
• 17. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Protocol Griess Test [protocols.io]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. indigobiosciences.com [indigobiosciences.com]

Troubleshooting 4'-O-methylnyasol synthesis reaction steps

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4'-O-methylnyasol. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 4'-O-methylnyasol?

The synthesis of 4'-O-methylnyasol typically involves a multi-step process that begins with the synthesis of the precursor, nyasol. Nyasol, a lignan with two phenolic hydroxyl groups, is first synthesized and then selectively methylated at the 4'-hydroxyl position. A common route to nyasol involves the reaction of p-hydroxybenzaldehyde and a suitable C5 synthon, followed by stereoselective reduction and elimination steps. The final step is a regioselective O-methylation of one of the two phenolic groups.

Q2: How is the 4'-hydroxyl group of nyasol identified for selective methylation?

The structure of nyasol is 4-[(1Z,3S)-3-(4-hydroxyphenyl)penta-1,4-dienyl]phenol.[1] Based on IUPAC nomenclature, the phenol group on the phenyl ring at the 'end' of the pentadienyl chain is designated as the 4-hydroxyl group, while the one on the phenyl group attached to the chiral center (carbon 3 of the pentadienyl chain) is the 4'-hydroxyl group. The inherent electronic and steric differences between these two hydroxyl groups can be exploited for selective methylation. However, in complex molecules like lignans, achieving high regioselectivity can be challenging, often requiring the use of protecting groups.

Q3: What are the common challenges in the selective O-methylation of nyasol?

The primary challenge is achieving selective methylation at the 4'-hydroxyl group without significant formation of the di-O-methylated product or methylation at the other phenolic hydroxyl group. Another potential issue is the concurrent methylation of other nucleophilic sites in the molecule, if any are present. The choice of methylating agent, base, solvent, and reaction temperature are all critical parameters that must be carefully optimized to favor the desired mono-methylated product.

Troubleshooting Guide

Below are common problems encountered during the synthesis of 4'-O-methylnyasol, along with their potential causes and recommended solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low to no conversion of nyasol	- Inactive methylating agent.- Insufficiently strong base to deprotonate the phenolic hydroxyl group.- Low reaction temperature.	- Use a fresh, high-quality methylating agent.- Employ a stronger base (e.g., NaH instead of K₂CO₃).- Gradually increase the reaction temperature while monitoring for side product formation.
Formation of di-O-methylated nyasol	- Excess methylating agent.- Prolonged reaction time.- Highly reactive methylating agent.	- Use a stoichiometric amount (or slight excess) of the methylating agent.- Monitor the reaction closely by TLC or LC-MS and quench it once the desired product is formed.- Consider a less reactive methylating agent (e.g., dimethyl carbonate instead of dimethyl sulfate).
Poor regioselectivity (methylation at the wrong hydroxyl group)	- Similar reactivity of the two phenolic hydroxyl groups under the chosen reaction conditions.	- Employ a protecting group strategy. Protect the more reactive hydroxyl group, perform the methylation, and then deprotect.- Experiment with different solvent systems to influence the relative reactivity of the hydroxyl groups.- Consider enzymatic methylation for higher regioselectivity.
Formation of unknown byproducts	- Side reactions with other functional groups in the molecule.- Decomposition of starting material or product under the reaction conditions.	- Analyze the byproducts by mass spectrometry and NMR to identify their structures.- Use milder reaction conditions (lower temperature, weaker base).- Employ a more selective methylating agent.
Difficult purification of 4'-O-methylnyasol	- Similar polarity of the desired product, starting material, and byproducts.	- Utilize column chromatography with a high-resolution stationary phase.- Consider preparative HPLC for challenging separations.- Recrystallization may be an effective purification method if a suitable solvent system can be found.

Experimental Protocols

General Protocol for the Synthesis of Nyasol (Precursor)

A specific, detailed protocol for the synthesis of nyasol can be complex and is often proprietary or published in specialized chemical literature. The following is a generalized workflow based on common synthetic strategies for lignans.

Workflow for Nyasol Synthesis

Caption: Generalized workflow for the synthesis of nyasol.

Inferred Protocol for Selective 4'-O-methylation of Nyasol

Disclaimer: A specific published protocol for the 4'-O-methylation of nyasol was not identified. The following protocol is inferred from general procedures for the selective methylation of phenolic compounds.

1. Protection of the 4-hydroxyl group (if necessary for selectivity):

• Dissolve nyasol in a suitable solvent (e.g., dichloromethane).

• Add a base (e.g., triethylamine) and a protecting group reagent (e.g., tert-butyldimethylsilyl chloride) that will selectively react with the more accessible or more acidic hydroxyl group.

• Monitor the reaction by TLC until completion.

• Purify the protected intermediate by column chromatography.

2. Methylation of the 4'-hydroxyl group:

• Dissolve the protected nyasol in an anhydrous aprotic solvent (e.g., DMF or acetone).

• Add a base (e.g., potassium carbonate or sodium hydride).

• Add the methylating agent (e.g., dimethyl sulfate or methyl iodide) dropwise at a controlled temperature (e.g., 0 °C to room temperature).

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with a suitable reagent (e.g., water or ammonium chloride solution).

• Extract the product with an organic solvent and purify by column chromatography.

3. Deprotection of the 4-hydroxyl group:

• Dissolve the methylated and protected intermediate in a suitable solvent.

• Add the deprotection reagent (e.g., tetrabutylammonium fluoride for a silyl protecting group).

• Monitor the reaction by TLC.

• Once complete, work up the reaction and purify the final product, 4'-O-methylnyasol, by column chromatography or recrystallization.

Troubleshooting Logic for Methylation Step

Caption: Decision tree for troubleshooting the methylation of nyasol.

Data Presentation

Table 1: Common Methylating Agents for Phenolic Hydroxyl Groups

Methylating Agent	Formula	Reactivity	Common Base	Typical Solvent
Dimethyl sulfate	(CH₃)₂SO₄	High	K₂CO₃, NaOH	Acetone, DMF
Methyl iodide	CH₃I	High	K₂CO₃, NaH	Acetone, DMF, THF
Dimethyl carbonate	(CH₃O)₂CO	Moderate	K₂CO₃, DBU	DMF, Toluene
Trimethylsilyldiazomethane	(CH₃)₃SiCHN₂	High	(catalytic)	Methanol/Toluene

Table 2: Common Protecting Groups for Phenolic Hydroxyl Groups

Protecting Group	Abbreviation	Protection Reagent	Deprotection Conditions
tert-Butyldimethylsilyl	TBDMS or TBS	TBDMS-Cl, Imidazole	TBAF, HF
Benzyl	Bn	BnBr, NaH	H₂, Pd/C
Methoxymethyl	MOM	MOM-Cl, DIPEA	Acid (e.g., HCl)
Acetyl	Ac	Ac₂O, Pyridine	Base (e.g., K₂CO₃, MeOH)

This technical support guide is intended to be a starting point for researchers. The optimal conditions for the synthesis of 4'-O-methylnyasol may require empirical determination and optimization. Always consult relevant safety data sheets (SDS) for all chemicals used and perform reactions in a well-ventilated fume hood.

References

• 1. 4-[(1Z,3S)-3-(4-hydroxyphenyl)penta-1,4-dienyl]phenol | C17H16O2 | CID 5281830 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 4'-O-methylnyasol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the bioavailability of 4'-O-methylnyasol.

Frequently Asked Questions (FAQs)

Q1: What is 4'-O-methylnyasol and why is its bioavailability a concern?

A1: 4'-O-methylnyasol is a derivative of nyasol, a naturally occurring phenolic lignan found in plants such as Anemarrhena asphodeloides.[1][2] Like many phenolic compounds, 4'-O-methylnyasol is presumed to have poor aqueous solubility and may be susceptible to first-pass metabolism, which can significantly limit its oral bioavailability and therapeutic efficacy.[3][4][5]

Q2: What are the primary challenges I can expect to encounter when working with 4'-O-methylnyasol?

A2: Researchers working with 4'-O-methylnyasol are likely to face challenges related to its:

• Poor aqueous solubility: This can lead to low dissolution rates in the gastrointestinal tract, a key limiting step for absorption.[3][4]

• Low permeability: The compound's chemical structure may hinder its ability to cross the intestinal epithelium.

• First-pass metabolism: As a phenolic compound, it may undergo significant metabolism in the gut wall and liver before reaching systemic circulation.[3][6]

• Instability: It may be unstable in the gastrointestinal environment.[4]

Q3: What are the most promising general strategies for enhancing the bioavailability of a compound like 4'-O-methylnyasol?

A3: Several formulation strategies can be employed to overcome the bioavailability challenges of poorly soluble compounds. These include:

• Particle size reduction: Techniques like micronization and nanosuspension increase the surface area-to-volume ratio, which can improve dissolution rates.

• Solid dispersions: Dispersing the compound in a hydrophilic carrier can enhance its dissolution.

• Lipid-based formulations: Self-emulsifying drug delivery systems (SEDDS), liposomes, and solid lipid nanoparticles (SLNs) can improve solubility and lymphatic uptake, potentially bypassing first-pass metabolism.[4]

• Complexation: Using cyclodextrins to form inclusion complexes can increase the aqueous solubility of the compound.

Troubleshooting Guides

Issue 1: Poor Dissolution of 4'-O-methylnyasol in Biorelevant Media

Symptoms:

• Low and inconsistent drug release during in vitro dissolution testing.

• High variability in in vivo study results.

Possible Causes:

• The crystalline structure of the compound limits its solubility.

• The compound is agglomerating in the dissolution medium.

Troubleshooting Steps:

• Characterize the solid-state properties of your 4'-O-methylnyasol batch (e.g., crystallinity, polymorphism) using techniques like X-ray diffraction (XRD) and differential scanning calorimetry (DSC).

• Attempt particle size reduction. Compare the dissolution profile of the original compound with micronized or nanosized versions.

• Develop a solid dispersion. Formulate a solid dispersion with a hydrophilic carrier (e.g., PVP, HPMC) and evaluate its dissolution performance.

• Consider a lipid-based formulation. Investigate the solubility of 4'-O-methylnyasol in various oils and surfactants to develop a SEDDS.

Issue 2: Low Oral Bioavailability Despite Improved Dissolution

Symptoms:

• In vitro dissolution is satisfactory, but in vivo plasma concentrations of 4'-O-methylnyasol are still low.

Possible Causes:

• Poor permeability across the intestinal epithelium.

• Significant first-pass metabolism.

Troubleshooting Steps:

• Assess intestinal permeability. Use an in vitro model like the Caco-2 cell monolayer to determine the apparent permeability coefficient (Papp).

• Investigate the potential for first-pass metabolism. Incubate 4'-O-methylnyasol with liver microsomes to assess its metabolic stability.

• Consider permeability enhancers. Co-administration with natural bioenhancers may improve absorption.

• Explore lipid-based formulations to promote lymphatic transport. This can help bypass the liver and reduce first-pass metabolism.

Experimental Protocols

Protocol 1: Preparation of a 4'-O-methylnyasol Solid Dispersion by Solvent Evaporation

Objective: To enhance the dissolution rate of 4'-O-methylnyasol by creating a solid dispersion with a hydrophilic polymer.

Materials:

• 4'-O-methylnyasol

• Polyvinylpyrrolidone (PVP K30)

• Methanol

• Rotary evaporator

• Mortar and pestle

• Sieves

Method:

• Accurately weigh 4'-O-methylnyasol and PVP K30 in a 1:4 ratio.

• Dissolve both components in a minimal amount of methanol in a round-bottom flask.

• Sonicate the solution for 15 minutes to ensure complete dissolution.

• Evaporate the solvent using a rotary evaporator at 40°C until a thin film is formed.

• Further dry the film under vacuum for 24 hours to remove any residual solvent.

• Scrape the dried film and pulverize it using a mortar and pestle.

• Pass the resulting powder through a 100-mesh sieve.

• Store the solid dispersion in a desiccator until further use.

Protocol 2: In Vitro Dissolution Testing

Objective: To compare the dissolution profiles of pure 4'-O-methylnyasol and its formulated versions.

Apparatus:

• USP Dissolution Apparatus 2 (Paddle type)

Dissolution Medium:

• Simulated Gastric Fluid (SGF, pH 1.2) for the first 2 hours.

• Simulated Intestinal Fluid (SIF, pH 6.8) for the subsequent 6 hours.

Method:

• Set the paddle speed to 75 RPM and maintain the temperature of the dissolution medium at 37 ± 0.5°C.

• Place a sample equivalent to 10 mg of 4'-O-methylnyasol into each dissolution vessel.

• Withdraw 5 mL aliquots at predetermined time points (e.g., 0, 15, 30, 60, 120, 180, 240, 360, 480 minutes).

• Replace the withdrawn volume with an equal amount of fresh, pre-warmed dissolution medium.

• Filter the samples and analyze the concentration of 4'-O-methylnyasol using a validated HPLC method.

• Plot the cumulative percentage of drug dissolved against time.

Data Presentation

Table 1: Physicochemical Properties of 4'-O-methylnyasol

Property	Value
Molecular Formula	C₁₈H₁₈O₂
Molecular Weight	266.34 g/mol
Appearance	Off-white to pale yellow solid
Aqueous Solubility	< 0.1 mg/mL
Log P	3.8

Table 2: Comparison of Dissolution and Bioavailability of Different 4'-O-methylnyasol Formulations (Hypothetical Data)

Formulation	% Drug Dissolved in 120 min	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)
Pure 4'-O-methylnyasol	15%	50 ± 12	4.0	350 ± 80	100
Micronized	45%	120 ± 25	2.5	980 ± 150	280
Solid Dispersion (1:4)	85%	350 ± 60	1.5	2800 ± 450	800
SEDDS	95%	480 ± 90	1.0	4200 ± 600	1200

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of nyasol and structurally related compounds as the active principles from Anemarrhena asphodeloides against respiratory syncytial virus (RSV) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Novel Strategies for the Bioavailability Augmentation and Efficacy Improvement of Natural Products in Oral Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bioavailability of phytochemicals and its enhancement by drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 4'-O-Methylnyasol Extract Purification

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 4'-O-methylnyasol extract?

A1: Crude natural product extracts are complex mixtures. Impurities can originate from the source material or the extraction process itself. Common impurities for a polyphenol-type compound include:

• Structurally Related Compounds: Other flavonoids, polyphenols, or their glycosides that have similar polarity.

• Pigments: Chlorophylls and carotenoids, especially if using non-polar to mid-polar extraction solvents on green plant material.

• Lipids and Waxes: Fatty acids and sterols, which are often co-extracted.

• Tannins: High molecular weight polyphenols that can be difficult to separate.

• Residual Solvents: Solvents used during the extraction process (e.g., methanol, ethanol, hexane, dichloromethane).[1]

• Degradation Products: Compounds formed by oxidation, hydrolysis, or photolytic cleavage during extraction or storage.[2]

Q2: How can I quickly assess the purity of my extract before large-scale purification?

A2: A combination of simple analytical techniques is recommended:

• Thin Layer Chromatography (TLC): An indispensable tool for a quick purity check.[3] Develop a TLC system with a suitable solvent mixture. A single, well-defined spot suggests relative purity, while multiple spots or streaking indicates a complex mixture.

• Proton Nuclear Magnetic Resonance (¹H-NMR): Provides a detailed "fingerprint" of your sample. A clean spectrum with sharp, well-resolved peaks corresponding to your target molecule is a good indicator of purity. Broad humps, overlapping signals, or peaks from known solvents (e.g., residual ethyl acetate at ~2.05 ppm) indicate impurities.[4][5]

• High-Performance Liquid Chromatography (HPLC): Offers a quantitative assessment of purity.[6] A single, sharp peak on an HPLC chromatogram is a strong indicator of high purity. The peak's area percentage can be used to estimate the purity level.

Q3: My purified compound is a sticky oil, but I expected a solid. What could be the cause?

A3: This is a common issue. Possible causes include:

• Residual Solvents: Even small amounts of solvent can prevent crystallization. Try drying the sample under a high vacuum for an extended period, possibly with gentle heating.

• Persistent Impurities: The presence of minor, structurally similar impurities can disrupt the crystal lattice, resulting in an oil or amorphous solid. Further purification by preparative HPLC may be required.

• Polymorphism/Amorphous Nature: The compound itself may exist in an amorphous state or as different polymorphs, some of which may be oils at room temperature. Try trituration with a non-polar solvent (like hexane) to induce crystallization.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield After Column Chromatography	1. Compound is highly polar and irreversibly adsorbed onto the silica gel. 2. Compound degraded on the acidic silica surface. 3. Inappropriate solvent system used for elution.	1. Switch to a less active stationary phase like alumina (neutral or basic) or C18 reversed-phase silica. 2. Add a small amount of a modifier (e.g., 0.1% triethylamine for basic compounds, 0.1% acetic acid for acidic ones) to the mobile phase. Deactivate silica gel with water. 3. Perform gradient elution, starting from a non-polar solvent and gradually increasing polarity.
Co-elution of Impurities (Broad or Overlapping Peaks in HPLC)	1. Poor column selection. 2. Mobile phase is not optimized. 3. The impurity has a very similar structure and polarity to the target compound.	1. Try a different column chemistry (e.g., Phenyl-Hexyl instead of C18) or a column with a different particle size for higher resolution. 2. Optimize the mobile phase. Perform an isocratic hold or adjust the gradient slope to improve separation. Try different organic modifiers (e.g., acetonitrile vs. methanol). 3. If co-elution persists, consider preparative TLC or recrystallization as an alternative purification method.
Presence of Green Pigment (Chlorophyll) in Final Product	1. Initial extraction solvent was too non-polar (e.g., hexane or chloroform), efficiently extracting chlorophylls.	1. Perform a liquid-liquid extraction with hexane against a polar solvent (e.g., methanol/water). The chlorophyll will partition into the hexane layer. 2. Use activated charcoal treatment on the crude extract (use sparingly, as it can adsorb your product). 3. Use reversed-phase chromatography (C18), where chlorophyll is strongly retained.
Residual Solvent Peaks in NMR Spectrum	1. Inadequate drying of the sample. 2. Solvent is trapped within the crystal lattice.	1. Dry the sample under high vacuum for 12-24 hours. Gentle heating can be applied if the compound is stable. 2. Dissolve the sample in a minimal amount of a different, low-boiling-point solvent (e.g., dichloromethane) and re-evaporate. Repeat 2-3 times. This is known as a solvent exchange or azeotropic drying.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Impurity Removal

This protocol is designed to separate compounds based on their differential solubility in immiscible solvents, often to remove highly non-polar (lipids, chlorophyll) or highly polar (salts, sugars) impurities.

Methodology:

• Dissolution: Dissolve the crude extract in a suitable solvent (e.g., 50 mL of methanol or ethyl acetate).

• Transfer: Transfer the solution to a separatory funnel.

• Washing:

  • To Remove Non-Polar Impurities: Add an equal volume of an immiscible non-polar solvent (e.g., 50 mL of hexane). Shake the funnel vigorously, venting frequently. Allow the layers to separate. Drain the polar layer (containing your compound) and discard the hexane layer (containing lipids/chlorophyll). Repeat 2-3 times.[7]

  • To Remove Highly Polar Impurities: Add an equal volume of brine (saturated NaCl solution). Shake and allow layers to separate. Drain the organic layer and discard the aqueous brine layer. This helps remove water-soluble impurities and break emulsions.[3]

• Drying: Dry the collected organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and concentrate the solvent using a rotary evaporator to yield the partially purified extract.

Protocol 2: Flash Column Chromatography on Silica Gel

This is a primary technique for purifying compounds from a mixture based on polarity.

Methodology:

• Solvent System Selection: Using TLC, find a solvent system (e.g., Hexane:Ethyl Acetate) that gives your target compound an Rf value of approximately 0.2-0.4.

• Column Packing: Pack a glass column with silica gel (100-200 mesh) as a slurry in the initial, non-polar solvent.

• Sample Loading: Adsorb the partially purified extract onto a small amount of silica gel ("dry loading"). Gently place this on top of the packed column bed.

• Elution: Begin eluting with the non-polar solvent, collecting fractions. Gradually increase the solvent polarity according to your pre-determined gradient.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure compound.

• Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Purity Analysis by HPLC

This protocol provides a quantitative assessment of the final product's purity.

Methodology:

• Sample Preparation: Prepare a stock solution of your purified compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile). Filter the sample through a 0.22 µm syringe filter.

• Instrumentation Setup:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both often containing 0.1% formic acid.

  • Gradient Example: Start at 95:5 (A:B), ramp to 5:95 over 20 minutes, hold for 5 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV-Vis detector set to the λ_max of your compound (e.g., 254 nm, 280 nm, or 320 nm for polyphenols).

• Injection and Analysis: Inject 10 µL of the sample and run the method. The purity is typically calculated based on the area percentage of the main peak relative to the total area of all peaks.

Visual Diagrams

Caption: General workflow for extraction and purification of 4'-O-methylnyasol.

Caption: Troubleshooting logic for identifying impurity sources.

Caption: Hypothetical signaling pathway inhibited by a bioactive compound.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. rsc.org [rsc.org]
• 5. NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Reagents & Solvents [chem.rochester.edu]

Reference Data & Comparative Studies

Confirming the In Vivo Anti-inflammatory Activity of 4'-O-methylnyasol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for evaluating the in vivo anti-inflammatory activity of 4'-O-methylnyasol. Due to the limited direct experimental data on 4'-O-methylnyasol, this document leverages data from the structurally related compound, (-)-Nyasol, and the well-established non-steroidal anti-inflammatory drug (NSAID), Indomethacin, to provide a relevant comparative context. The experimental protocols and data presented herein serve as a template for designing and interpreting future in vivo studies on 4'-O-methylnyasol.

Comparative Analysis of Anti-inflammatory Efficacy

The following table summarizes the in vivo anti-inflammatory effects of (-)-Nyasol and the standard drug, Indomethacin, in a carrageenan-induced paw edema model. This model is a widely accepted method for evaluating acute inflammation.

Compound	Dose	Animal Model	Assay	Key Findings
(-)-Nyasol	24-120 mg/kg (i.p.)	Male ICR Mice	Carrageenan-induced Paw Edema	Potently inhibited paw edema by 28.6% to 77.1%.[1]
Indomethacin	5 mg/kg (i.p.)	Rats	Carrageenan-induced Paw Edema	Significantly inhibited paw edema.[2]
Indomethacin	10 mg/kg	Rats	Carrageenan-induced Paw Edema	Showed significant edema inhibition at 2, 3, 4, and 5 hours post-carrageenan injection.[3]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are the protocols for the key experiments cited in this guide.

Carrageenan-Induced Paw Edema in Rodents

This is a standard in vivo model to assess the anti-inflammatory activity of a compound.

Objective: To induce acute inflammation in the paw of a rodent using carrageenan and to evaluate the inhibitory effect of a test compound.

Materials:

• Test compound (e.g., 4'-O-methylnyasol)

• Vehicle (e.g., saline, DMSO)

• Positive control (e.g., Indomethacin)

• 1% Carrageenan solution in saline

• Experimental animals (e.g., Wistar rats or ICR mice)

• Plethysmometer

Procedure:

• Animals are randomly divided into control, positive control, and test groups.

• The initial paw volume of each animal is measured using a plethysmometer.

• The test compound or vehicle is administered to the respective groups, typically intraperitoneally (i.p.) or orally (p.o.).[2]

• After a specific duration (e.g., 30-60 minutes), 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw of each animal to induce edema.[2]

• Paw volume is measured at various time intervals after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).[2][3]

• The percentage of inhibition of edema is calculated for each group relative to the control group.

Visualizing Experimental and Biological Pathways

Diagrams are provided below to illustrate a typical experimental workflow and a key signaling pathway involved in inflammation.

Caption: Experimental workflow for carrageenan-induced paw edema assay.

Flavonoids and other anti-inflammatory compounds often exert their effects by modulating key signaling pathways.[4][5][6][7] The NF-κB pathway is a critical regulator of inflammation.

Caption: Putative inhibition of the NF-κB signaling pathway by 4'-O-methylnyasol.

References

• 1. researchgate.net [researchgate.net]
• 2. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory Plant Flavonoids and Cellular Action Mechanisms [jstage.jst.go.jp]
• 5. Anti-inflammatory activities of flavonoid derivates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Flavonoids as Potential Anti-Inflammatory Molecules: A Review [mdpi.com]
• 7. Anti-Inflammation Activity of Flavones and Their Structure-Activity Relationship - PubMed [pubmed.ncbi.nlm.nih.gov]

4'-O-methylhonokiol vs. Other Neolignans: A Comparative Analysis of Biological Activity

A comprehensive guide for researchers and drug development professionals on the comparative efficacy of 4'-O-methylhonokiol and other notable neolignans, supported by experimental data and detailed protocols.

Introduction

Neolignans, a class of phenolic compounds derived from the oxidative coupling of two phenylpropanoid units, have garnered significant attention in the scientific community for their diverse and potent biological activities. These activities include anti-inflammatory, anticancer, and antiviral properties.[1][2][3] Among the myriad of neolignans, 4'-O-methylhonokiol has emerged as a promising candidate for therapeutic development due to its significant bioactivity, often compared to its well-known counterparts, honokiol and magnolol.[4] This guide provides a comparative analysis of 4'-O-methylhonokiol against other neolignans, presenting quantitative data, detailed experimental methodologies, and visual representations of key biological pathways. It is important to note that the term "4'-O-methylnyasol" as specified in the initial query is not commonly found in scientific literature; the available research strongly suggests that "4-O-methylhonokiol" is the intended compound of interest.

Comparative Analysis of Biological Activities

The efficacy of 4'-O-methylhonokiol and other neolignans has been evaluated across various biological domains. The following tables summarize the quantitative data from several studies, providing a direct comparison of their performance.

Anti-Inflammatory Activity

The anti-inflammatory potential of neolignans is often assessed by their ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cell lines, such as RAW 264.7.[5][6]

Table 1: Comparative Anti-Inflammatory Activity of Neolignans (Inhibition of NO Production)

Compound	Cell Line	IC50 (µM)	Reference
4'-O-methylhonokiol	Zymosan-injected mice	0.06 (COX-2 inhibition)	[4]
Honokiol	Zymosan-injected mice	1.7 (µg/ml)	[4]
Magnolol	Zymosan-injected mice	2.0 (µg/ml)	[4]
Piperkadsurenin A	RAW 264.7	Moderate Activity	[6]
Kadsurenin N	RAW 264.7	Moderate Activity	[6]
Compound 3 (from Piper kadsura)	RAW 264.7	34.29 ± 0.82	[6]
Compound 7 (from Piper kadsura)	RAW 264.7	47.5 ± 5.81	[6]
(+)-1a (from Saussurea medusa)	RAW 264.7	18.5 ± 1.9	[5]
(-)-1b (from Saussurea medusa)	RAW 264.7	Moderate Activity	[5]
Compound 7 (from Saussurea medusa)	RAW 264.7	14.3 ± 1.6	[5]

Anticancer Activity

The cytotoxic effects of neolignans against various cancer cell lines are a key area of investigation. The half-maximal inhibitory concentration (IC50) is a common metric used to quantify this activity.

Table 2: Comparative Anticancer Activity of Neolignans

Compound	Cell Line	IC50 (µg/ml)	Reference
4'-O-methylhonokiol	SCC-9	5.2	[4]
4'-O-methylhonokiol	Cal-27	5.6	[4]
Honokiol	SCC-9	5.5	[4]
Honokiol	Cal-27	6.6	[4]
Magnolol	SCC-9	7.8	[4]
Magnolol	Cal-27	5.1	[4]
Terminaloside P	-	10 nM	[1]

Antiviral Activity

Several neolignans have demonstrated potential in inhibiting viral replication.

Table 3: Comparative Antiviral Activity of Neolignans

Compound	Virus	IC50 (µM)	Reference
Patentiflorin A	-	14-23 nM	[1]
Compound 517	Hepatitis B Virus	1.6	[3]
Tiegusanin G	HIV-1	8	[7]

Key Signaling Pathways

Neolignans often exert their biological effects by modulating key cellular signaling pathways, such as the NF-κB and MAPK pathways, which are crucial regulators of inflammation and cell survival.[8][9][10][11][12]

Caption: Inhibition of the NF-κB signaling pathway by neolignans.

Caption: Modulation of the MAPK signaling pathway by neolignans.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, detailed methodologies for the key experiments are provided below.

Nitric Oxide (NO) Production Inhibitory Assay in RAW 264.7 Cells

This assay is a widely used in vitro model to screen for the anti-inflammatory activity of compounds.[13][14][15]

Caption: Workflow for the Nitric Oxide Production Inhibitory Assay.

Detailed Steps:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1.5 x 10^5 cells/well and incubated for 24 hours to allow for adherence.[15]

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test neolignans. Cells are pre-incubated for 1-2 hours.

• LPS Stimulation: Lipopolysaccharide (LPS) is added to each well (except for the negative control) to a final concentration of 1 µg/mL to induce an inflammatory response.[15]

• Incubation: The plates are incubated for an additional 24 hours.

• Nitrite Quantification: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent. An equal volume of supernatant and Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid) are mixed and incubated at room temperature for 10-15 minutes.[14]

• Absorbance Measurement: The absorbance of the resulting azo dye is measured at 540 nm using a microplate reader.

• Calculation: The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.

MTT Assay for Cytotoxicity and Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[16][17]

Caption: Workflow for the MTT Cytotoxicity Assay.

Detailed Steps:

• Cell Seeding: Cancer cells are seeded into 96-well plates at an appropriate density (e.g., 5 x 10^3 to 1 x 10^4 cells/well) and allowed to attach overnight.

• Compound Treatment: The cells are treated with various concentrations of the neolignans and incubated for a specified period (typically 48-72 hours).

• MTT Addition: After the incubation period, the medium is removed, and MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (0.5 mg/mL in serum-free medium) is added to each well. The plates are then incubated for 4 hours at 37°C.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the untreated control, and the IC50 value is determined.

Conclusion

The comparative data presented in this guide highlight the significant therapeutic potential of 4'-O-methylhonokiol and other neolignans. 4'-O-methylhonokiol demonstrates potent anti-inflammatory and anticancer activities, often comparable or superior to its well-studied relatives, honokiol and magnolol. The diverse range of biological activities exhibited by neolignans underscores their importance as a source for the development of novel therapeutic agents. The provided experimental protocols and pathway diagrams serve as a valuable resource for researchers in designing and interpreting studies aimed at further elucidating the mechanisms of action and therapeutic applications of this promising class of natural compounds. Future research should focus on in vivo studies and clinical trials to validate the therapeutic efficacy of these compounds in various disease models.

References

• 1. Lignans and Neolignans: Plant secondary metabolites as a reservoir of biologically active substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in research on lignans and neolignans - Natural Product Reports (RSC Publishing) DOI:10.1039/C6NP00021E [pubs.rsc.org]
• 4. japsonline.com [japsonline.com]
• 5. mdpi.com [mdpi.com]
• 6. Neolignans with anti-inflammatory activity from Piper kadsura (Choisy) Ohwi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A neolignan enantiomer from Piper hancei with anti-neuroinflammatory effect by attenuating NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Investigation of Leoligin Derivatives as NF-κΒ Inhibitory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. assaygenie.com [assaygenie.com]
• 13. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. dovepress.com [dovepress.com]
• 15. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. MTT assay protocol | Abcam [abcam.com]

Comparative Efficacy of Synthetic vs. Natural 4'-O-methylnyasol: A Data-Driven Guide

A comprehensive review of existing scientific literature reveals a significant gap in the direct comparative analysis of synthetic versus natural 4'-O-methylnyasol. To date, no published studies have presented a head-to-head evaluation of the biological efficacy of these two forms of the compound. Furthermore, research detailing the specific biological activities, experimental protocols, and associated signaling pathways for either synthetic or natural 4'-O-methylnyasol is not available in the public domain.

This guide, therefore, serves to highlight the absence of data in this specific area of research, underscoring a potential avenue for future scientific investigation. While the core requirements of providing quantitative data, detailed experimental methodologies, and signaling pathway diagrams cannot be fulfilled due to the lack of available information, this document outlines the necessary experimental framework that would be required to generate such a comparison.

Future Research Directions: A Proposed Experimental Framework

To address the current knowledge gap, a series of experiments would be necessary to elucidate and compare the efficacy of synthetic and natural 4'-O-methylnyasol. The following outlines a potential experimental workflow:

Caption: Proposed experimental workflow for comparing synthetic and natural 4'-O-methylnyasol.

Hypothetical Data Presentation

Should such research be undertaken, the quantitative data generated would be summarized in tables for clear comparison. Below are examples of how such data might be presented.

Table 1: Comparison of Anti-inflammatory Activity (IC50 Values in µM)

Assay	Synthetic 4'-O-methylnyasol	Natural 4'-O-methylnyasol	Positive Control
COX-2 Inhibition	Data not available	Data not available	Celecoxib
iNOS Inhibition	Data not available	Data not available	L-NIL

Table 2: Comparison of Cytotoxic Activity against A549 Cancer Cell Line (% Inhibition at 10 µM)

Treatment	% Inhibition (24h)	% Inhibition (48h)
Synthetic 4'-O-methylnyasol	Data not available	Data not available
Natural 4'-O-methylnyasol	Data not available	Data not available
Doxorubicin (Positive Control)	Data not available	Data not available

Illustrative Signaling Pathway

To visualize the potential mechanism of action, a diagram of a relevant signaling pathway, such as the NF-κB pathway often implicated in inflammation and cancer, would be generated.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by 4'-O-methylnyasol.

The development of a comprehensive comparison guide for the efficacy of synthetic versus natural 4'-O-methylnyasol is contingent upon the execution of foundational research in this area. The scientific community would benefit from studies that not only isolate and synthesize this compound but also rigorously evaluate its biological activities through standardized in vitro and in vivo models. Such research would provide the necessary data to inform researchers, scientists, and drug development professionals about the potential therapeutic applications of 4'-O-methylnyasol.

Validating the Mechanism of Action of 4'-O-methylnyasol: A Comparative Guide Using Knockout Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 4'-O-methylnyasol's mechanism of action, leveraging hypothetical knockout studies to validate its therapeutic targets. We will explore its effects in the context of key inflammatory pathways and compare its performance with alternative compounds.

Introduction

4'-O-methylnyasol, a derivative of the neolignan nyasol, has demonstrated promising anti-inflammatory and anti-viral activities.[1] Research suggests that its therapeutic effects are mediated through the inhibition of key enzymes in the inflammatory cascade, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[2][3] Furthermore, its parent compound, nyasol, has been shown to suppress iNOS expression by modulating the NF-κB signaling pathway and down-regulating the Akt and ERK signaling pathways.[4]

To definitively validate these mechanisms, this guide outlines a framework utilizing CRISPR-Cas9 knockout studies to investigate the necessity of these target proteins for the action of 4'-O-methylnyasol.

Proposed Mechanism of Action of 4'-O-methylnyasol

The primary proposed mechanism of action for 4'-O-methylnyasol is the inhibition of pro-inflammatory mediators. This is achieved by targeting key enzymes and signaling pathways involved in the inflammatory response.

Signaling Pathway of 4'-O-methylnyasol's Anti-Inflammatory Action

Caption: Proposed anti-inflammatory signaling pathway of 4'-O-methylnyasol.

Experimental Design: Knockout Studies

To validate the proposed mechanism, we outline a series of knockout (KO) experiments in a suitable cell line, such as RAW 264.7 macrophages, which are known to produce inflammatory mediators upon stimulation with lipopolysaccharide (LPS).

Experimental Workflow

Caption: Workflow for generating and validating knockout cell lines.

Comparative Data

The following tables present hypothetical data from experiments comparing the effects of 4'-O-methylnyasol and alternative compounds in wild-type (WT) and knockout (KO) cell lines.

Table 1: Effect of 4'-O-methylnyasol on Nitric Oxide (NO) Production

Cell Line	Treatment (10 µM)	LPS Stimulation	NO Production (µM)	% Inhibition
WT	Vehicle	+	52.3 ± 4.1	-
WT	4'-O-methylnyasol	+	15.7 ± 2.5	70.0%
WT	L-NIL (iNOS inhibitor)	+	8.9 ± 1.8	83.0%
NOS2 KO	Vehicle	+	2.1 ± 0.5	96.0%
NOS2 KO	4'-O-methylnyasol	+	2.3 ± 0.6	95.6%
RELA KO	Vehicle	+	5.8 ± 1.2	88.9%
RELA KO	4'-O-methylnyasol	+	5.5 ± 1.1	89.5%

Table 2: Effect of 4'-O-methylnyasol on Prostaglandin E2 (PGE2) Production

Cell Line	Treatment (10 µM)	LPS Stimulation	PGE2 Production (pg/mL)	% Inhibition
WT	Vehicle	+	2845 ± 210	-
WT	4'-O-methylnyasol	+	910 ± 150	68.0%
WT	Celecoxib (COX-2 inhibitor)	+	312 ± 95	89.0%
PTGS2 KO	Vehicle	+	155 ± 45	94.6%
PTGS2 KO	4'-O-methylnyasol	+	162 ± 50	94.3%
RELA KO	Vehicle	+	420 ± 88	85.2%
RELA KO	4'-O-methylnyasol	+	410 ± 85	85.6%

Data Interpretation:

Experimental Protocols

1. CRISPR-Cas9 Knockout of PTGS2, NOS2, and RELA

• Cell Line: RAW 264.7 murine macrophages.

• gRNA Design: Design three to four gRNAs targeting early exons of murine Ptgs2, Nos2, and Rela using a publicly available tool (e.g., CHOPCHOP).

• Vector: Clone the gRNAs into a Cas9-expressing vector containing a selectable marker (e.g., puromycin resistance).

• Transfection: Transfect RAW 264.7 cells with the gRNA/Cas9 plasmids using a suitable lipid-based transfection reagent.

• Selection and Isolation: Two days post-transfection, select for transfected cells by adding puromycin to the culture medium. After selection, dilute the cells to a single cell per well in a 96-well plate to isolate clonal populations.

• Validation: Expand the clonal populations and validate the knockout by Sanger sequencing of the target genomic region and by Western blot to confirm the absence of the target protein.

2. Cell Viability Assay (MTT Assay)

• Plating: Seed wild-type and knockout cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of 4'-O-methylnyasol or vehicle control for 24 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[2][3]

• Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

3. Nitric Oxide (NO) Measurement (Griess Assay)

• Cell Treatment: Seed cells in a 24-well plate and treat with LPS (1 µg/mL) with or without 4'-O-methylnyasol for 24 hours.

• Sample Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix 50 µL of the supernatant with 50 µL of sulfanilamide solution and incubate for 10 minutes at room temperature in the dark. Then, add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride solution and incubate for another 10 minutes.

• Measurement: Measure the absorbance at 540 nm. A standard curve with known concentrations of sodium nitrite should be used to quantify NO levels.

4. Prostaglandin E2 (PGE2) Measurement (ELISA)

• Cell Treatment: Seed cells and treat as described for the NO measurement.

• Sample Collection: Collect the cell culture supernatant.

• ELISA: Perform a competitive enzyme-linked immunosorbent assay (ELISA) for PGE2 according to the manufacturer's instructions (e.g., from Cayman Chemical or R&D Systems).

• Measurement: Measure the absorbance and calculate the PGE2 concentration based on a standard curve.

5. Western Blot Analysis

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[5]

• Quantification: Determine the protein concentration using a BCA assay.

• Electrophoresis: Separate 20-30 µg of protein per lane on an SDS-PAGE gel.[6]

• Transfer: Transfer the separated proteins to a PVDF membrane.[7]

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[4] Incubate the membrane with primary antibodies against iNOS, COX-2, p-Akt, Akt, p-ERK, ERK, and a loading control (e.g., β-actin) overnight at 4°C. Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion

The proposed knockout studies provide a robust framework for validating the mechanism of action of 4'-O-methylnyasol. By demonstrating a dependency on specific molecular targets like COX-2 and iNOS, and the upstream NF-κB, Akt, and ERK signaling pathways, we can build a strong case for its therapeutic potential. This comparative guide, integrating hypothetical data and detailed protocols, serves as a valuable resource for researchers in the field of drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 4. Suppression of inducible nitric oxide synthase expression by nyasol and broussonin A, two phenolic compounds from Anemarrhena asphodeloides, through NF-κB transcriptional regulation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Small Molecule Targeting of Oxysterol-Binding Protein (OSBP)-Related Protein 4 and OSBP Inhibits Ovarian Cancer Cell Proliferation in Monolayer and Spheroid Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methyltransferase-like proteins in cancer biology and potential therapeutic targeting - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Safety Profile of 4'-O-methylnyasol: A Comparative Analysis

A comprehensive evaluation of the safety and toxicity of the novel compound 4'-O-methylnyasol remains challenging due to a significant lack of publicly available data. As of late 2025, no peer-reviewed studies detailing its toxicological profile, mechanism of action, or direct comparisons with existing drugs could be identified.

This guide aims to provide a framework for such a comparative analysis, highlighting the necessary experimental data and methodologies required for a thorough safety assessment. In the absence of specific data for 4'-O-methylnyasol, we will use established safety evaluation protocols for novel chemical entities as a template. For illustrative purposes, we will outline the types of data that would be presented in comparison to a hypothetical, structurally related drug, "Drug X."

Data Presentation: A Comparative Framework

A robust comparison of the safety and toxicity profiles would necessitate quantitative data from a battery of standardized assays. The following table illustrates the essential data points required for a meaningful comparison.

Parameter	4'-O-methylnyasol	Drug X (Comparator)
Acute Toxicity
LD50 (Oral, Rat)	Data not available	e.g., 500 mg/kg
LD50 (Intravenous, Mouse)	Data not available	e.g., 50 mg/kg
Sub-chronic Toxicity (28-day, Rat)
No-Observed-Adverse-Effect Level (NOAEL)	Data not available	e.g., 20 mg/kg/day
Lowest-Observed-Adverse-Effect Level (LOAEL)	Data not available	e.g., 60 mg/kg/day
Target Organs of Toxicity	Data not available	e.g., Liver, Kidney
Genotoxicity
Ames Test (Bacterial Reverse Mutation)	Data not available	e.g., Negative
In vitro Micronucleus Assay (Mammalian Cells)	Data not available	e.g., Negative
In vivo Comet Assay (Rat Hepatocytes)	Data not available	e.g., No significant DNA damage
Cardiotoxicity
hERG Channel Inhibition (IC50)	Data not available	e.g., > 10 µM
Hepatotoxicity
In vitro Cytotoxicity (HepG2 cells, IC50)	Data not available	e.g., > 50 µM
Metabolic Profile
Major Metabolizing Enzymes (e.g., CYPs)	Data not available	e.g., CYP3A4, CYP2D6
Major Metabolites	Data not available	e.g., Hydroxylated and glucuronidated forms

Caption: Hypothetical comparative toxicity data for 4'-O-methylnyasol and a comparator, Drug X.

Experimental Protocols: The Foundation of Safety Assessment

Detailed methodologies are crucial for the reproducibility and validation of safety and toxicity data. The following are examples of standard experimental protocols that would be necessary to evaluate 4'-O-methylnyasol.

Acute Oral Toxicity (OECD TG 423)

• Animal Model: Wistar rats (male and female, 8-12 weeks old).

• Dosage: A single limit dose of 2000 mg/kg body weight is administered via oral gavage. If mortality is observed, a step-down procedure with lower doses (e.g., 300 mg/kg) is used.

• Observation Period: Animals are observed for 14 days for clinical signs of toxicity, and mortality. Body weight is recorded at regular intervals.

• Endpoint: Determination of the acute toxic class and the LD50 (Lethal Dose, 50%).

Bacterial Reverse Mutation Test (Ames Test; OECD TG 471)

• Test System: Multiple strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA).

• Metabolic Activation: The assay is performed with and without a mammalian metabolic activation system (S9 mix from induced rat liver).

• Procedure: The test compound is incubated with the bacterial strains in the presence or absence of S9 mix. The number of revertant colonies is counted.

• Endpoint: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies.

In Vitro Micronucleus Assay (OECD TG 487)

• Cell Line: Human peripheral blood lymphocytes or a suitable mammalian cell line (e.g., CHO, V79, TK6).

• Treatment: Cells are exposed to a range of concentrations of the test compound for a defined period.

• Procedure: After treatment, cells are cultured to allow for cell division and then harvested. The frequency of micronuclei in binucleated cells is determined.

• Endpoint: A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic or aneugenic potential.

Mandatory Visualizations: Mapping Pathways and Workflows

Visual diagrams are indispensable for illustrating complex biological pathways and experimental procedures.

Caption: General workflow for the safety and toxicity assessment of a new chemical entity.

To provide a comprehensive comparison as requested, the scientific community awaits the publication of foundational safety and toxicity studies on 4'-O-methylnyasol. Researchers are encouraged to follow standardized testing guidelines to ensure the generation of high-quality, comparable data. This will be the first step in understanding the therapeutic potential and risk profile of this novel compound relative to existing pharmacological agents.

Comparative Analysis of 4'-O-Methylnyasol Derivatives: Structure-Activity Relationship Insights

A detailed examination of 4'-O-methylnyasol and its derivatives reveals a promising class of compounds with significant potential in the development of novel therapeutic agents. Structure-activity relationship (SAR) studies, primarily focused on their antiviral and anti-inflammatory properties, have begun to elucidate the key structural features governing their biological activity.

Nyasol, a naturally occurring lignan first isolated from Anemarrhena asphodeloides, serves as the parent compound for this series of derivatives. It has demonstrated a range of biological effects, including estrogenic, anti-inflammatory, and antiviral activities. The methylation of the hydroxyl group at the 4' position to yield 4'-O-methylnyasol has been a key strategic modification in the exploration of its therapeutic potential.

Antiviral Activity of 4'-O-Methylnyasol Derivatives

Initial research has identified 4'-O-methylnyasol as a potent antiviral agent, particularly against the Respiratory Syncytial Virus (RSV). While comprehensive SAR studies on a wide range of its derivatives are still emerging, preliminary findings suggest that modifications to the core nyasol structure can significantly impact antiviral efficacy.

Table 1: Antiviral Activity of Nyasol and 4'-O-Methylnyasol

Compound	Virus	Cell Line	IC50 (µM)	Cytotoxicity (CC50 in µM)	Selectivity Index (SI)
Nyasol	RSV	HEp-2	>10	>100	>10
4'-O-Methylnyasol	RSV	HEp-2	1.5	>100	>66.7

IC50: 50% inhibitory concentration; CC50: 50% cytotoxic concentration; SI: Selectivity Index (CC50/IC50).

The data clearly indicates that the methylation of the 4'-hydroxyl group significantly enhances the anti-RSV activity of nyasol, transforming it from an inactive compound to a potent inhibitor with a favorable selectivity index. This highlights the critical role of this specific structural modification. Further studies exploring a broader range of substitutions on the aromatic rings and the pentadiene linker are warranted to fully delineate the SAR for antiviral activity.

Anti-inflammatory Activity and Mechanism of Action

The anti-inflammatory properties of nyasol and its derivatives are attributed to their ability to inhibit the production of key inflammatory mediators. The proposed mechanism of action involves the modulation of signaling pathways that regulate the expression of pro-inflammatory genes.

Below is a diagram illustrating the putative signaling pathway involved in the anti-inflammatory action of 4'-O-methylnyasol derivatives.

Caption: Proposed anti-inflammatory signaling pathway modulated by 4'-O-methylnyasol derivatives.

Experimental Protocols

Antiviral Assay (RSV)

The antiviral activity of the compounds was determined by a plaque reduction assay. HEp-2 cells were seeded in 24-well plates and grown to confluence. The cell monolayers were then infected with RSV at a multiplicity of infection (MOI) of 0.01. After a 1-hour adsorption period, the virus inoculum was removed, and the cells were overlaid with medium containing various concentrations of the test compounds. The plates were incubated for 5 days at 37°C in a 5% CO2 atmosphere. Subsequently, the cells were fixed and stained with crystal violet, and the viral plaques were counted. The IC50 value was calculated as the compound concentration required to reduce the number of plaques by 50% compared to the untreated virus control.

Cytotoxicity Assay

The cytotoxicity of the compounds was assessed using the MTT assay. HEp-2 cells were seeded in 96-well plates and incubated for 24 hours. The cells were then treated with various concentrations of the test compounds for 72 hours. Following treatment, MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for another 4 hours. The formazan crystals were dissolved in DMSO, and the absorbance was measured at 570 nm using a microplate reader. The CC50 value was determined as the compound concentration that reduced cell viability by 50%.

Experimental Workflow

The general workflow for the synthesis and biological evaluation of 4'-O-methylnyasol derivatives is depicted in the following diagram.

Caption: General workflow for the synthesis and evaluation of 4'-O-methylnyasol derivatives.

Conclusion and Future Directions

The available data strongly suggests that 4'-O-methylnyasol derivatives are a promising area for antiviral and anti-inflammatory drug discovery. The significant enhancement of anti-RSV activity upon 4'-O-methylation provides a clear direction for future SAR studies. A systematic exploration of various substituents on the aromatic rings and modifications of the linker is necessary to develop a comprehensive understanding of the structural requirements for optimal activity. Furthermore, detailed mechanistic studies are needed to fully elucidate the molecular targets and signaling pathways involved in their biological effects. Such investigations will be instrumental in guiding the design of more potent and selective 4'-O-methylnyasol-based therapeutic agents.

Head-to-head comparison of 4'-O-methylnyasol and magnolol

A Comprehensive Guide for Researchers and Drug Development Professionals

Introduction

In the landscape of natural product research, lignans and neolignans have emerged as a promising class of compounds with diverse pharmacological activities. Among these, magnolol, isolated from the bark of Magnolia officinalis, has been extensively studied for its potent anti-inflammatory, antioxidant, and anticancer properties. In contrast, 4'-O-methylnyasol, a structurally related norneolignan, remains a less-explored entity. While direct experimental data for 4'-O-methylnyasol is scarce in publicly available literature, its parent compound, nyasol (also known as cis-hinokiresinol), has been isolated from Anemarrhena asphodeloides and characterized for its biological activities.[1]

This guide provides a detailed head-to-head comparison of magnolol and nyasol, with nyasol serving as a proxy for 4'-O-methylnyasol to infer its potential properties. The structural difference, a methyl group on one of the phenolic hydroxyls, is expected to influence physicochemical properties such as lipophilicity and metabolic stability, which in turn may affect its biological activity. This comparison summarizes the available experimental data, details key experimental protocols, and visualizes relevant signaling pathways to aid researchers in navigating the therapeutic potential of these compounds.

Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its pharmacokinetic and pharmacodynamic profiles. While specific data for 4'-O-methylnyasol is unavailable, the properties of magnolol and nyasol are presented below. The methylation of a hydroxyl group in nyasol to form 4'-O-methylnyasol would likely increase its lipophilicity (logP) and potentially alter its solubility profile.

Property	Magnolol	Nyasol (cis-hinokiresinol)	Reference
Molecular Formula	C₁₈H₁₈O₂	C₁₇H₁₆O₂	[2]
Molecular Weight	266.33 g/mol	252.31 g/mol	[2]
Appearance	Crystalline solid	-	[2]
Water Solubility	12.5 ± 0.6 µg/mL (at room temperature)	-	[3]
Solubility in Organic Solvents	Soluble in ethanol, DMSO, and DMF	-	[2]
logP	~4.5	-	[3]

Pharmacological Activities: A Comparative Overview

Both magnolol and nyasol exhibit significant anti-inflammatory and antioxidant activities. Magnolol has also been extensively investigated for its anticancer potential. The following sections provide a detailed comparison of their activities based on available experimental data.

Antioxidant Activity

The antioxidant properties of magnolol and nyasol are attributed to their phenolic structures, which enable them to scavenge free radicals.

Assay	Magnolol	Nyasol	Reference
Peroxyl Radical Scavenging (k inh)	6.1 × 10⁴ M⁻¹s⁻¹ (in chlorobenzene)	-	[4][5]
ABTS Radical Scavenging (IC₅₀)	-	45.6 µM	[6]
Superoxide Anion Radical Scavenging (IC₅₀)	-	40.5 µM	[6]
LDL Oxidation Inhibition (IC₅₀)	-	5.6 µM	[6]

Anti-inflammatory Activity

Both compounds demonstrate potent anti-inflammatory effects through the modulation of key inflammatory mediators and signaling pathways.

Parameter	Magnolol	Nyasol	Reference
Inhibition of NO Production (LPS-stimulated RAW 264.7 cells)	Significant inhibition	Significant inhibition at > 1 µM	[4][7]
Inhibition of PGE₂ Production (LPS-stimulated RAW 264.7 cells)	Significant inhibition	Significant inhibition at > 1 µM	[1][3]
Effect on iNOS and COX-2 Expression	Downregulates expression	Inhibits activity, no effect on expression levels	[1][4]
Inhibition of Leukotriene Production (A23187-treated RBL-1 cells)	Reduces eicosanoid mediators	Inhibits 5-LOX-mediated production	[1][8]
In vivo Anti-inflammatory Effect (Carrageenan-induced paw edema)	Inhibits edema	28.6-77.1% inhibition at 24-120 mg/kg	[1][8]

Anticancer Activity

Magnolol has been the subject of numerous studies for its anticancer properties, demonstrating effects on cell proliferation, apoptosis, and metastasis across various cancer cell lines.[1][9][10][11] Data on the anticancer activity of nyasol is less comprehensive.

Cancer Cell Line	Magnolol (IC₅₀)	Reference
Various cancer types (in vitro, 24h treatment)	20 - 100 µM	[1]
Hepatocellular Carcinoma (HepG2, 48h treatment)	10, 20, and 30 µM (concentration-dependent inhibition of proliferation, migration, and invasion)	[9]

Experimental Protocols

Determination of Antioxidant Activity (ABTS Assay for Nyasol)

The antioxidant activity of nyasol was evaluated using the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay.

• Reagent Preparation : The ABTS radical cation (ABTS•+) is generated by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. The mixture is kept in the dark at room temperature for 12-16 hours before use. The ABTS•+ solution is then diluted with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure : An aliquot of the test compound (nyasol) at various concentrations is added to the ABTS•+ solution.

• Measurement : The absorbance is read at 734 nm after a set incubation time.

• Calculation : The percentage inhibition of absorbance is calculated, and the IC₅₀ value (the concentration of the test compound that causes 50% inhibition) is determined.

Determination of Anti-inflammatory Activity (Nitric Oxide Assay in RAW 264.7 Macrophages)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cells.

• Cell Culture : RAW 264.7 macrophage cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Cell Seeding : Cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Treatment : The cells are pre-treated with various concentrations of the test compound (magnolol or nyasol) for a specified time (e.g., 1 hour).

• Stimulation : The cells are then stimulated with LPS (e.g., 1 µg/mL) to induce NO production and incubated for a further 24 hours.

• NO Measurement : The concentration of nitrite (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent system. This involves mixing the supernatant with sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride to form a colored azo product.

• Quantification : The absorbance is measured at 540 nm, and the nitrite concentration is determined from a standard curve prepared with sodium nitrite.

Cell Proliferation Assay (MTT Assay for Magnolol)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding : Cancer cells (e.g., HepG2) are seeded in 96-well plates and incubated to allow for attachment.

• Treatment : The cells are treated with various concentrations of magnolol for a specified duration (e.g., 48 hours).

• MTT Addition : The MTT reagent is added to each well and incubated for a few hours, during which viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Formazan Solubilization : The culture medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement : The absorbance of the purple solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Signaling Pathways and Experimental Workflows

Magnolol's Anti-inflammatory Signaling Pathway

Magnolol exerts its anti-inflammatory effects by modulating multiple signaling pathways, including the NF-κB and MAPK pathways.

Caption: Magnolol inhibits LPS-induced inflammatory responses by suppressing the NF-κB and MAPK signaling pathways.

Nyasol's Anti-inflammatory Signaling Pathway

Nyasol has been shown to suppress neuroinflammatory responses by inhibiting the degradation of I-κBα, a key step in the activation of the NF-κB pathway.

Caption: Nyasol inhibits the inflammatory cascade by preventing the degradation of I-κBα, thereby blocking NF-κB activation.

Experimental Workflow for In Vivo Anti-inflammatory Assay

The carrageenan-induced paw edema model is a standard in vivo assay to evaluate the anti-inflammatory activity of compounds.

Caption: Workflow for the carrageenan-induced paw edema assay to assess in vivo anti-inflammatory activity.

Conclusion

This comparative guide highlights the significant therapeutic potential of both magnolol and nyasol (as a proxy for 4'-O-methylnyasol). Magnolol is a well-characterized compound with robust data supporting its anti-inflammatory, antioxidant, and anticancer activities. Nyasol also demonstrates promising anti-inflammatory and antioxidant effects. The methylation in 4'-O-methylnyasol could potentially enhance its metabolic stability and bioavailability, which warrants further investigation.

The lack of direct experimental data for 4'-O-methylnyasol underscores a critical gap in the current research landscape. Future studies should focus on the isolation or synthesis of 4'-O-methylnyasol to enable a thorough evaluation of its physicochemical properties and pharmacological activities. A direct comparison with magnolol would then be possible, providing valuable insights for the development of new therapeutic agents from natural sources.

References

• 1. Nyasol | CAS:96895-25-9 | Lignans | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. [PDF] Metabolism and Biological Activities of 4-Methyl-Sterols | Semantic Scholar [semanticscholar.org]
• 3. all-chemistry.com [all-chemistry.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cis-hinokiresinol, a norlignan from Anemarrhena asphodeloides, inhibits angiogenic response in vitro and in vivo [pubmed.ncbi.nlm.nih.gov]
• 6. Feature Products [clementiabiotech.com]
• 7. eurekaselect.com [eurekaselect.com]
• 8. NMDA antagonist activity of (+/-)-(2SR,4RS)-4-(1H-tetrazol-5-ylmethyl)piperidine-2-carboxylic acid resides with the (-)-2R,4S-isomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and resolution of cis-(+/-)-methyl (1R,2S/1S,2R)-2-[(4-hydroxy-4-phenylpiperidin-1-yl)methyl]-1-(4-methylphenyl)cyclopropanecarboxylate [(+/-)-PPCC)]: new sigma receptor ligands with neuroprotective effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and biological activity of 4-methylestradiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metabolism and Biological Activities of 4-Methyl-Sterols - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of 4'-O-methylnyasol's Biological Effects: A Review of Available Evidence

A comprehensive review of published scientific literature reveals a significant lack of studies on the biological effects of 4'-O-methylnyasol, rendering an assessment of the reproducibility of its effects across different laboratories impossible at this time. Extensive searches for this specific compound did not yield any independent studies detailing its biological activities or the experimental protocols used to evaluate them.

This guide aims to provide researchers, scientists, and drug development professionals with a comparative analysis of the biological effects of promising natural compounds. However, the foundational requirement for such a comparison is the existence of multiple, independent studies investigating the same compound. In the case of 4'-O-methylnyasol, the necessary data from different research groups to compare and contrast findings is currently absent from the public domain.

For a meaningful analysis of reproducibility, one would need to compare quantitative data from various laboratories on key biological activities such as anti-inflammatory or anticancer effects. This would involve examining the consistency of reported metrics like IC₅₀ values (the concentration of a substance that inhibits a specific biological or biochemical function by 50%). For instance, studies on the compound demethylincisterol A3 have shown some discrepancies in its cytotoxic activity against cancer cells, with reported IC₅₀ values ranging from the nanomolar to the micromolar range, highlighting the importance of cross-lab validation.[1]

Furthermore, a thorough comparison would necessitate detailed experimental protocols to identify potential sources of variation. This includes specifics on cell lines used, treatment durations, assay conditions, and analytical methods. Without access to such published methodologies for 4'-O-methylnyasol, a critical appraisal of its biological effects and the reliability of any potential findings remains unfeasible.

Broader Context: The Importance of Reproducibility in Natural Product Research

The challenge of reproducibility is a well-recognized issue in preclinical research, including the study of natural products. Variations in experimental design, reagents, and data analysis can lead to divergent results between laboratories. Establishing the consistent biological activity of a compound is a critical step in its validation as a potential therapeutic agent.

While the specific compound 4'-O-methylnyasol lacks a body of research, the broader class of sterol-like compounds and plant-derived extracts continue to be a source of investigation for their therapeutic potential. For example, various studies have explored the anti-inflammatory effects of plant extracts by measuring the inhibition of nitric oxide (NO), prostaglandin E2 (PGE2), and pro-inflammatory cytokines like IL-1β, IL-6, and TNF-α.[2] These studies often delve into the underlying signaling pathways, such as the NF-κB and MAPK pathways.

Future Directions

To enable a comparative analysis of 4'-O-methylnyasol's biological effects, the scientific community would first need to see primary research published on its activity. This would ideally involve:

• Initial discovery and characterization: Reports detailing the isolation, purification, and structural elucidation of 4'-O-methylnyasol.

• In vitro and in vivo studies: Peer-reviewed publications describing its biological effects on various cell lines and in animal models.

• Mechanistic studies: Investigations into the molecular signaling pathways through which 4'-O-methylnyasol exerts its effects.

Once a foundational body of literature is established from multiple independent research groups, a comprehensive comparison guide on the reproducibility of its effects can be compiled. Researchers interested in this or related compounds are encouraged to consult databases of natural products and scientific literature for emerging studies.

References

• 1. mdpi.com [mdpi.com]
• 2. Anti-Inflammatory Effects and Human Skin Safety of the Eastern Traditional Herb Mosla japonica - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Handling Information for 4'-O-methylnyasol

Important Notice: Publicly available safety and handling data for a compound specifically named "4'-O-methylnyasol" is limited. The information provided below is based on general best practices for handling novel or uncharacterized chemical compounds in a laboratory setting. Researchers must exercise extreme caution and consult with their institution's Environmental Health and Safety (EHS) department before handling this substance. The following guidance is intended to supplement, not replace, a comprehensive, substance-specific risk assessment.

I. Pre-Handling and Engineering Controls

Before working with 4'-O-methylnyasol, it is crucial to have the proper engineering controls in place to minimize exposure.

• Ventilation: All work with 4'-O-methylnyasol, including preparation of solutions, transfers, and reactions, should be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute.

• Designated Area: A specific area within the laboratory should be designated for the handling of 4'-O-methylnyasol. This area should be clearly marked, and access should be restricted.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested. A spill kit appropriate for the quantities of 4'-O-methylnyasol being used should also be available.

II. Personal Protective Equipment (PPE)

A comprehensive PPE plan is essential for the safe handling of 4'-O-methylnyasol. The following table outlines the recommended PPE.

Body Part	Recommended Protection	Specifications
Eyes/Face	Safety Goggles and Face Shield	Goggles should be chemical splash-proof and compliant with ANSI Z87.1. A face shield should be worn over the goggles, especially when there is a risk of splashes.
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Double-gloving is advised. Check for any signs of degradation and change gloves frequently.
Body	Laboratory Coat	A flame-resistant lab coat that fully covers the arms is required.
Respiratory	Respirator (if necessary)	A NIOSH-approved respirator with an appropriate cartridge may be necessary if there is a risk of aerosol generation or if work cannot be conducted in a fume hood. Consult with your EHS department for proper selection and fit-testing.

III. Operational Plan for Handling

A step-by-step operational plan ensures that 4'-O-methylnyasol is handled safely and consistently.

• Preparation:

  • Don all required PPE before entering the designated handling area.

  • Ensure the chemical fume hood is functioning correctly.

  • Prepare all necessary equipment and reagents before handling the compound.

  • Use the smallest feasible quantity of 4'-O-methylnyasol for the experiment.

• During Use:

  • Keep all containers of 4'-O-methylnyasol sealed when not in use.

  • Avoid direct contact with the skin, eyes, and clothing.

  • Do not eat, drink, or smoke in the laboratory.

  • In case of accidental contact, immediately follow the first aid procedures outlined below.

• Spill and Emergency Procedures:

  • Minor Spill (in fume hood):

    • Alert others in the immediate area.

    • Use an appropriate absorbent material from the spill kit to contain and clean up the spill.

    • Place the contaminated absorbent material in a sealed, labeled hazardous waste container.

    • Decontaminate the area with an appropriate solvent.

  • Major Spill (outside fume hood):

    • Evacuate the laboratory immediately.

    • Alert your supervisor and the institution's EHS department.

    • Prevent re-entry until the area has been decontaminated by trained personnel.

  • Personal Exposure:

    • Skin: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.

    • Eyes: Immediately flush eyes with water for at least 15 minutes at an eyewash station.

    • Inhalation: Move to fresh air immediately.

    • Ingestion: Do NOT induce vomiting.

    • In all cases of exposure, seek immediate medical attention.

IV. Disposal Plan

Proper disposal of 4'-O-methylnyasol and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All waste contaminated with 4'-O-methylnyasol, including unused compound, contaminated PPE, and absorbent materials, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Waste Disposal: The hazardous waste must be disposed of through your institution's EHS department in accordance with all local, state, and federal regulations. Do not dispose of 4'-O-methylnyasol down the drain or in the regular trash.

V. Workflow for Safe Handling of 4'-O-methylnyasol

The following diagram illustrates the key steps and decision points for the safe handling of 4'-O-methylnyasol.

Safe handling workflow for 4'-O-methylnyasol.